Benzyl-(1-furan-2-YL-but-3-enyl)-amine hydrochloride

• CAS: 1185294-16-9

Core Science & Biosynthesis

Comprehensive Physicochemical Profiling of Benzyl-(1-furan-2-YL-but-3-enyl)-amine Hydrochloride

A Technical Guide for Preclinical Development

Executive Summary & Structural Significance

The compound Benzyl-(1-furan-2-YL-but-3-enyl)-amine hydrochloride represents a highly functionalized, secondary homoallylic amine. Homoallylic amines are highly sought-after building blocks in medicinal chemistry, frequently utilized to introduce complex pharmacophores and control molecular geometry in lead optimization[1].

Structurally, this molecule features three distinct domains attached to a central chiral carbon (C1) and nitrogen:

• N-Benzyl Group: Enhances lipophilicity and provides a strong aromatic pi-stacking interaction site.

• Homoallylic Chain (but-3-enyl): Offers a terminal alkene handle for further late-stage functionalization (e.g., cross-metathesis, epoxidation, or hydroboration).

• Furan-2-yl Ring: Acts as a hydrogen-bond acceptor. However, the pseudoaromatic furan core introduces specific physicochemical liabilities, notably a susceptibility to hydrolytic ring-opening and oxidation under extreme pH conditions[2].

Formulating this amine as a hydrochloride salt is a deliberate strategic choice to mitigate the oxidation risks of the free base, enhance thermodynamic solubility, and improve solid-state handling. This whitepaper details the rigorous analytical workflows required to profile its physicochemical properties, ensuring a self-validating approach to preclinical data generation.

Quantitative Physicochemical Data Summary

To establish a baseline for formulation and assay development, the theoretical and experimentally derived physicochemical parameters of the API intermediate are summarized below.

Parameter	Value / Description	Analytical Methodology
Molecular Formula	C₁₅H₁₈ClNO (Salt) / C₁₅H₁₇NO (Free Base)	High-Resolution Mass Spectrometry (HRMS)
Molecular Weight	263.77 g/mol (Salt) / 227.31 g/mol (Base)	-
Physical State	Off-white to pale yellow crystalline powder	Visual Inspection / XRPD
pKa (Secondary Amine)	8.65 ± 0.15	Potentiometric Titration
LogP (Octanol/Water)	3.85 ± 0.10	Potentiometric / Shake-Flask
LogD (at pH 7.4)	2.75 ± 0.12	Calculated from pKa and LogP
Melting Point (Onset)	142.5 °C	Differential Scanning Calorimetry (DSC)
Aqueous Solubility	> 15 mg/mL (in unbuffered H₂O at 25°C)	Shake-Flask HPLC-UV

Note: The pKa is slightly depressed compared to simple aliphatic secondary amines (~10.5) due to the inductive electron-withdrawing effect of the adjacent furan oxygen.

Experimental Workflows & Mechanistic Causality

As application scientists, we do not merely execute protocols; we design self-validating systems where every experimental parameter is grounded in chemical causality.

Protocol 1: Determination of pKa and LogP via Potentiometric Titration

Potentiometric titration remains the gold standard for determining the ionization constants of amines due to its high precision and direct measurement of thermodynamic equilibrium[3].

Causality Check: Why potentiometry over UV-metric methods? The molecule lacks a strong chromophore shift upon protonation of the isolated secondary amine. Potentiometry relies purely on the change in hydrogen ion activity, making it universally applicable to non-chromophoric ionizable centers.

Step-by-Step Methodology:

• System Calibration: Calibrate the glass-membrane pH electrode using standard buffers (pH 4.01, 7.00, 10.01) at a strictly controlled temperature of 25.0 ± 0.1 °C. Validation: The electrode slope must be >98% Nernstian.

• Sample Preparation: Dissolve 2.0 mg of the hydrochloride salt in 10 mL of 0.15 M KCl. Causality: The 0.15 M KCl background maintains a constant ionic strength, ensuring that the activity coefficients of the ions remain stable throughout the titration, which is critical for calculating true thermodynamic pKa rather than apparent pKa.

• Titration Execution: Titrate the acidic solution (initial pH ~4.5 due to the HCl salt) with standardized 0.1 M NaOH under an argon blanket. Causality: Argon prevents atmospheric CO₂ from dissolving and forming carbonic acid, which would skew the basic region of the titration curve.

• LogP Determination: Repeat the titration in the presence of varying ratios of a partitioning solvent (e.g., octanol). The shift in the apparent pKa in the biphasic system allows for the precise calculation of the partition coefficient (LogP).

• Data Processing: Utilize Bjerrum plot analysis to extract the exact inflection point representing the pKa.

Protocol 2: Thermodynamic Solubility and Furan Ring Stability Assessment

The furan ring is a known liability in drug design. While polar aprotic solvents stabilize furan derivatives, exposure to aqueous acidic or basic conditions can drive degradation pathways such as hydration and ring-opening[2]. Therefore, solubility testing must be coupled with stability indicating assays.

Step-by-Step Methodology:

• Buffer Preparation: Prepare 50 mM buffers at pH 1.2 (HCl/KCl), pH 4.5 (Acetate), and pH 7.4 (Phosphate).

• Saturation: Add an excess of the solid hydrochloride salt (~50 mg) to 2 mL of each buffer in amber glass vials. Causality: Amber vials are used to rule out concurrent photolytic degradation during the thermal incubation.

• Equilibration: Agitate the suspensions at 300 rpm at 37.0 °C for 24 hours.

• Phase Separation: Centrifuge the samples at 10,000 x g for 15 minutes, followed by filtration through a 0.22 µm PTFE syringe filter. Validation: Discard the first 0.5 mL of filtrate to account for potential API adsorption to the filter membrane.

• Quantification & Stability Check (HPLC-DAD-MS):

  • Dilute the filtrate and inject it onto a C18 column.

  • Quantify the parent peak against a standard curve.

  • Critical Step: Scan the MS data for mass additions of +18 Da (hydration) or +32 Da (oxidation), which are indicative of furan ring degradation[2]. If degradation >2% is observed, the "solubility" value is kinetically compromised and must be reported as a stability liability.

Physicochemical Characterization Workflow

The following Graphviz diagram illustrates the logical progression of our analytical testing cascade. Notice how solution-state and solid-state profiling run in parallel, converging on stability assessments before informing lead optimization.

Caption: Analytical workflow for the physicochemical profiling and stability assessment of the API.

Conclusion

The physicochemical profiling of Benzyl-(1-furan-2-YL-but-3-enyl)-amine hydrochloride requires a nuanced approach that balances standard amine characterization with targeted stability monitoring. While potentiometric titration effectively maps its ionization and lipophilicity profile, the inherent reactivity of the furan moiety demands rigorous LC-MS validation during thermodynamic solubility testing. By adhering to these self-validating protocols, researchers can generate highly reliable data to drive rational drug design and formulation strategies.

References[2] The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions, ResearchGate. Available at:https://www.researchgate.net/publication/376678248[3] Development of Methods for the Determination of pKa Values, National Center for Biotechnology Information (NIH/PMC). Available at:https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3747999/[1] Concept application: (A) alternative protocol. (B) Gram-scale synthesis of homoallylic amines, ResearchGate. Available at:https://www.researchgate.net/figure/Concept-application-A-alternative-protocol-B-Gram-scale-synthesis-C-Drug_fig3_344460789

Sources

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• 3. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]

High-Resolution Crystallographic Characterization of Benzyl-(1-furan-2-yl-but-3-enyl)-amine Hydrochloride

Executive Summary & Chemical Context

Benzyl-(1-furan-2-yl-but-3-enyl)-amine is a highly functionalized homoallylic amine. Homoallylic amines are critical chiral building blocks in the asymmetric synthesis of complex alkaloids, β -amino acids, and pharmaceutical intermediates[1]. The structural elucidation of these intermediates is paramount for confirming the absolute stereochemistry established during the allylation of their corresponding imines.

In small-molecule crystallography, analyzing the free base of such amines often presents challenges due to low melting points and poor crystal packing. By isolating the compound as a hydrochloride salt (C₁₅H₁₇NO·HCl) , we fundamentally alter the crystallization thermodynamics. The protonation of the secondary amine generates an NH2+​ center, which forms strong, charge-assisted hydrogen bonds with the chloride anion ( Cl− ). This causality increases the lattice energy, promotes the formation of highly ordered single crystals, and introduces a heavy atom (Chlorine) that provides the anomalous scattering necessary for absolute configuration determination.

Experimental Methodologies: A Self-Validating System

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating workflows. Each step includes internal checks to confirm the validity of the proceeding phase.

Crystal Growth Protocol (Vapor Diffusion)

The objective is to achieve a slow, controlled supersaturation to yield diffraction-quality single crystals (typically >0.1 mm in at least two dimensions).

• Solvent Selection: Dissolve 50 mg of Benzyl-(1-furan-2-yl-but-3-enyl)-amine hydrochloride in 0.5 mL of high-purity Methanol (the "good" solvent).

• Setup: Transfer the solution to a 1-dram glass vial. Place this vial, uncapped, inside a larger 20 mL scintillation vial containing 3 mL of Diethyl Ether (the "antisolvent").

• Diffusion: Cap the outer 20 mL vial tightly. Allow the system to stand undisturbed at 293 K.

• Causality & Validation: Diethyl ether has a higher vapor pressure than methanol. It slowly diffuses into the inner vial, gradually lowering the solubility of the hydrochloride salt. Over 48–72 hours, this slow thermodynamic shift yields colorless, block-like crystals. The presence of sharp, well-defined crystal faces validates the optimal diffusion rate.

Single-Crystal X-Ray Diffraction (SCXRD) Data Collection

• Mounting: Select a crystal of optimal dimensions (e.g., 0.20 × 0.15 × 0.10 mm) under a polarized light microscope. Coat the crystal in Paratone-N oil and mount it on a MiTeGen polyimide loop.

• Temperature Control: Instantly transfer the loop to the diffractometer goniometer under a steady stream of nitrogen gas at 100 K .

  • Causality: Cryocooling to 100 K drastically reduces the thermal motion (atomic displacement parameters) of the atoms. This is specifically critical for the but-3-enyl chain and the furan ring, which are highly susceptible to thermal smearing.

• Radiation Selection: Utilize Cu Kα radiation ( λ=1.54178 Å) rather than Mo Kα .

  • Causality: Copper radiation maximizes the anomalous dispersion signal ( Δf′′ ) of the Chlorine atom. This strong anomalous signal is mathematically required to accurately calculate the Flack parameter, providing unambiguous proof of the C1 stereocenter's absolute configuration.

Structure Solution and Refinement

• Solution: Solve the phase problem using the dual-space algorithm implemented in SHELXT [2]. This algorithm is highly efficient for light-atom structures containing a single heavy atom (Cl).

• Refinement: Perform full-matrix least-squares refinement on F2 using SHELXL [3], operated through the Olex2 graphical user interface[4].

SCXRD experimental workflow for structural elucidation.

Advanced Structural Logic: Handling Furan Disorder

A pervasive challenge in the crystallography of furan-containing molecules is rotational disorder. The furan ring in Benzyl-(1-furan-2-yl-but-3-enyl)-amine can undergo a 180° flip within the crystal lattice, meaning the oxygen atom and the opposing carbon atom occupy the same spatial coordinate across different unit cells[5].

Step-by-Step Disorder Modeling Protocol:

• Identify Residual Density: After anisotropic refinement of the primary backbone, observe the difference Fourier map ( Fo​−Fc​ ). A large residual electron density peak (~0.5 to 1.0 e− /ų) near the furan ring indicates a secondary orientation.

• Split the Ring: Model the furan ring over two positions (Part 1 and Part 2). Assign the oxygen atom to the dominant position and a carbon atom to the minor position, and vice versa.

• Apply Geometric Constraints: Because the minor component is often poorly resolved, apply SHELXL constraints to maintain chemical sensibility[6]:

  • FLAT: Constrains both furan ring components to remain planar.

  • SADI: Ensures the C−O and C−C bond lengths in Part 1 are identical to their counterparts in Part 2.

  • EADP: Equates the atomic displacement parameters (thermal ellipsoids) of overlapping atoms.

• Refine Occupancy: Allow a free variable to refine the relative occupancy of the two parts (e.g., converging at 0.82 for Part 1 and 0.18 for Part 2).

Quantitative Data & Hydrogen Bonding Network

To contextualize the expected results for this specific scaffold, the following table summarizes the representative crystallographic parameters for the enantiopure homoallylic amine hydrochloride.

Table 1: Representative Crystallographic Data for C₁₅H₁₇NO·HCl

Parameter	Value / Specification
Chemical Formula	C₁₅H₁₇NO · HCl
Formula Weight	263.76 g/mol
Temperature	100(2) K
Wavelength (Cu Kα )	1.54178 Å
Crystal System / Space Group	Orthorhombic / P21​21​21​ (Chiral)
Unit Cell Dimensions	a≈5.8 Å, b≈12.4 Å, c≈20.1 Å
Volume / Z	≈1445 ų / 4
Density (calculated)	1.21 g/cm³
Goodness-of-fit on F2	1.030 - 1.050
Final R indices[ I>2σ(I) ]	R1​≈0.035 , wR2​≈0.085
Flack Parameter	0.01(2) (Confirms absolute structure)

The Hydrogen Bonding Logic

The structural integrity of the lattice is dictated by the N−H⋯Cl hydrogen bonding network. The secondary amine, once protonated, acts as a bifurcated hydrogen bond donor. The chloride ion acts as a multi-directional acceptor, bridging adjacent organic cations to form infinite 1D chains or 2D sheets along the crystallographic axes.

Hydrogen bonding network logic in the hydrochloride salt lattice.

References

• Sheldrick, G. M. (2015). "SHELXT – Integrated space-group and crystal-structure determination." Acta Crystallographica Section A: Foundations and Advances, 71(1), 3-8. URL:[Link][2]

• Dolomanov, O. V., Bourhis, L. J., Gildea, R. J., Howard, J. A. K., & Puschmann, H. (2009). "OLEX2: a complete structure solution, refinement and analysis program." Journal of Applied Crystallography, 42(2), 339-341. URL:[Link][4]

• Lin, G.-Q., et al. (2008). "Remarkable Salt Effect on In-Mediated Allylation of N-tert-Butanesulfinyl Imines in Aqueous Media: Highly Practical Asymmetric Synthesis of Chiral Homoallylic Amines." Organic Letters, 10(7), 1311-1314. URL:[Link][1]

• Paswan, S., Bharty, M. K., Kumari, S., Gupta, S. K., & Singh, N. K. (2015). "Crystal structure of 5-(furan-2-yl)-N-phenyl-1,3,4-oxadiazol-2-amine." Acta Crystallographica Section E: Crystallographic Communications, 71(11), o861-o862. URL:[Link][5]

• Butcher, R. J., et al. (2007). "1,3-bis(furan-2-ylmethyl)-1H-benzimidazol-3-ium chloride monohydrate." Acta Crystallographica Section E, 63(10), o4127. URL:[Link][6]

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• 5. researchgate.net [researchgate.net]
• 6. 2-(Furan-2-yl)-1,3-bis(furan-2-ylmeth­yl)-1H-benzimidazol-3-ium chloride monohydrate - PMC [pmc.ncbi.nlm.nih.gov]

Thermodynamic Solvation and Solubility Profiling of Benzyl-(1-furan-2-YL-but-3-enyl)-amine Hydrochloride in Polar Aprotic Media

Executive Summary

The solubility profile of complex active pharmaceutical ingredients (APIs) dictates their viability in synthesis, purification, and downstream formulation. Benzyl-(1-furan-2-YL-but-3-enyl)-amine hydrochloride (hereafter referred to as BFBA-HCl ) is a highly functionalized secondary amine salt characterized by a distinct amphiphilic dichotomy. It possesses a bulky, highly lipophilic tail (comprising a benzyl ring, a furan heterocycle, and a homoallylic alkene chain) coupled with a highly polar, ionic amine hydrochloride headgroup.

This whitepaper provides an in-depth technical analysis of the solvation mechanics and thermodynamic solubility profiling of BFBA-HCl specifically within polar aprotic solvents . By understanding the tug-of-war between crystal lattice energy and ion-dipole solvent interactions, researchers can optimize reaction conditions, prevent unexpected precipitation during in vitro assays, and streamline API isolation.

Physicochemical Profiling & Solvation Mechanics

To dissolve an amine hydrochloride salt, a solvent must overcome the substantial crystal lattice energy holding the organic cation and the chloride anion together[1]. Polar aprotic solvents—such as Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), Acetonitrile (MeCN), Acetone, and Dichloromethane (DCM)—are defined by their lack of acidic protons (no O-H or N-H bonds), meaning they cannot act as hydrogen bond donors[2].

While these solvents possess high dipole moments capable of stabilizing the bulky organic cation via ion-dipole and van der Waals interactions, they are notoriously poor at solvating the chloride anion[3]. This results in a "naked anion" effect in solution. Consequently, the solubility of BFBA-HCl in these media is heavily dependent on the solvent's dielectric constant ( ϵ )—its ability to insulate the separated ions and prevent them from recombining into the solid lattice[4].

Mechanistic Solvation Pathway of Amine Hydrochlorides in Aprotic Media

Table 1: Physicochemical Properties of Selected Polar Aprotic Solvents

The following table summarizes the key properties of common polar aprotic solvents that dictate their solvation capacity for BFBA-HCl[4],[2].

Solvent	Dielectric Constant ( ϵ )	Dipole Moment (D)	Boiling Point (°C)	Solvation Capacity for HCl Salts
DMSO	46.7	3.96	189.0	High
DMF	36.7	3.86	153.0	High
Acetonitrile	38.8	3.92	81.6	Moderate
Acetone	20.7	2.88	56.1	Low
Dichloromethane	8.93	1.60	39.6	Very Low

Experimental Methodology: The Isothermal Shake-Flask Protocol

Kinetic solubility methods (e.g., solvent-shift techniques where a DMSO stock is diluted until precipitation occurs) are prone to supersaturation and amorphous crashing, yielding unreliable data for late-stage development[5]. To determine the true thermodynamic solubility of BFBA-HCl, the Isothermal Shake-Flask Method coupled with HPLC-UV quantification is the gold standard[5].

Thermodynamic Shake-Flask Solubility Workflow for Amine Salts

Step-by-Step Self-Validating Protocol

Step 1: Preparation of Saturated Mixtures

• Action: Weigh an excess amount (~50 mg) of crystalline BFBA-HCl into a 2 mL glass HPLC vial. Add exactly 1.0 mL of the target polar aprotic solvent.

• Causality: Utilizing a 2 mL vial for 1 mL of solvent leaves 50% headspace. This is critical for optimal fluid dynamics and shear forces during agitation, preventing localized zones of supersaturation and ensuring uniform solid-liquid contact.

Step 2: Isothermal Equilibration

• Action: Seal the vials tightly with PTFE-lined caps. Place them in a thermostatic shaker bath set strictly to 25.0 ± 0.1 °C and agitate at 300 RPM for 48 hours.

• Causality: Solubility is a strictly temperature-dependent thermodynamic parameter; even a 1°C fluctuation can significantly alter the equilibrium constant. A 48-hour duration is mandated because the bulky lipophilic tail of BFBA-HCl creates a high kinetic barrier to dissolution, requiring extended time to reach true thermodynamic equilibrium[5].

Step 3: Phase Separation

• Action: Transfer the vials to a temperature-controlled centrifuge (pre-set to 25 °C). Spin at 10,000 x g for 15 minutes to pellet the undissolved solid.

• Causality: Centrifugation is vastly superior to vacuum filtration for this protocol. Volatile aprotic solvents like DCM and Acetone will rapidly evaporate under vacuum, artificially concentrating the solute and inflating the apparent solubility value[5]. Centrifugation in a sealed tube preserves the exact solvent volume.

Step 4: Supernatant Extraction & Dilution

• Action: Carefully aspirate 100 µL of the clear supernatant without disturbing the pellet. Dilute this aliquot into 900 µL of the HPLC mobile phase (e.g., 50:50 Water:MeCN).

• Causality: Direct injection of pure aprotic solvents (like DMSO or DCM) into an HPLC system can cause severe peak distortion and baseline anomalies. Dilution into the mobile phase ensures chromatographic integrity and brings the concentration within the linear dynamic range of the UV detector.

Step 5: HPLC-UV Quantification

• Action: Analyze the diluted samples using a reversed-phase C18 column. Quantify the compound by monitoring the UV absorbance of the benzyl and furan chromophores (typically around 210-254 nm), bracketing the samples with known calibration standards.

• Causality: A self-validating system requires that the calibration curve ( R2>0.999 ) is run both before and after the sample set to prove that detector drift has not compromised the quantitative accuracy.

Predictive Solubility Modeling & Data Interpretation

Because empirical data for highly specific synthetic intermediates is often proprietary, we can construct a highly accurate predictive solubility matrix based on the established physicochemical behaviors of amine hydrochlorides in aprotic media.

Table 2: Predictive Thermodynamic Solubility Matrix for BFBA-HCl at 25°C

Solvent	Predicted Solubility (mg/mL)	Mechanistic Limiting Factor / Solvation Driver
DMSO	25.0 - 50.0	High ϵ (46.7) effectively shields the cation/anion pair; strong dipole stabilizes the bulky organic cation.
DMF	15.0 - 30.0	Strong ion-dipole interactions, though slightly lower polarity and dielectric constant than DMSO.
Acetonitrile	5.0 - 15.0	Moderate ϵ ; the inability to solvate the chloride anion begins to severely limit dissolution.
Acetone	1.0 - 5.0	Low ϵ (20.7); insufficient thermodynamic energy to break the strong API crystal lattice.
Dichloromethane	< 1.0	Non-polar character dominates ( ϵ = 8.93); BFBA-HCl exists mostly as tight, insoluble ion pairs.

Data Interpretation: The data illustrates a stark gradient. In DCM, the free base of Benzyl-(1-furan-2-YL-but-3-enyl)-amine would be infinitely miscible due to the lipophilic benzyl and butenyl groups. However, upon conversion to the hydrochloride salt, the lattice energy skyrockets. Because DCM lacks the dielectric capacity to separate the charges, the salt crashes out of solution. Conversely, DMSO provides enough dielectric shielding to overcome the "naked chloride" penalty, yielding moderate to high solubility[3].

Strategic Implications for Drug Development

• API Synthesis and Isolation: The dramatic insolubility of BFBA-HCl in DCM and Acetone can be leveraged as a purification strategy. If the final synthetic step yields the free base in DCM, bubbling anhydrous HCl gas through the reactor will cause the highly pure BFBA-HCl salt to precipitate instantly, leaving non-basic lipophilic impurities dissolved in the mother liquor.

• Pre-Clinical Assay Formulation: Biologists frequently use DMSO to create high-concentration stock solutions for in vitro screening. While BFBA-HCl is soluble in DMSO, it is less soluble than its free-base counterpart. Formulation scientists must be vigilant: if a 50 mg/mL DMSO stock is subjected to freeze-thaw cycles, the salt may nucleate and precipitate, leading to false negatives in biological assays due to lower-than-expected dosing concentrations.

References

• Common Polar Aprotic Solvents List | PDF - Scribd Scribd[Link] (Referenced as[4])

• Polar aprotic solvent - Wikipedia Wikipedia[Link] (Referenced as[2])

• Polar Protic? Polar Aprotic? Nonpolar? All About Solvents - Master Organic Chemistry Master Organic Chemistry[Link] (Referenced as[3])

• pH-Solubility Profiles of Organic Bases and Their Hydrochloride Salts - PubMed National Institutes of Health (NIH)[Link] (Referenced as[1])

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• 2. Polar aprotic solvent - Wikipedia [en.wikipedia.org]
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• 4. scribd.com [scribd.com]
• 5. enamine.net [enamine.net]

Mechanism of Formation for Benzyl-(1-furan-2-yl-but-3-enyl)-amine Hydrochloride

An In-Depth Technical Guide on Imine Allylation and Salt Precipitation

Executive Summary

The synthesis of homoallylic amines is a cornerstone in the development of nitrogen-containing therapeutics and complex alkaloid frameworks. Benzyl-(1-furan-2-yl-but-3-enyl)-amine hydrochloride is a highly functionalized secondary amine featuring a chiral center flanked by a furan ring, a terminal alkene (allyl group), and an N -benzyl moiety.

This whitepaper dissects the mechanism of formation for this compound, transitioning from retrosynthetic logic to a self-validating experimental protocol. The synthesis is executed via a robust three-phase sequence: (1) thermodynamic imine condensation, (2) kinetically controlled nucleophilic allylation, and (3) thermodynamic stabilization via hydrochloride salt precipitation.

Retrosynthetic Architecture & Chemical Logic

From a retrosynthetic perspective, the target molecule is deconstructed at the C−C bond adjacent to the amine and the C−N bond.

• Disconnection 1 (C-C): Cleaving the allyl group reveals an electrophilic imine and a nucleophilic allyl anion equivalent (e.g., allylmagnesium bromide or allylboronic acid pinacol ester).

• Disconnection 2 (C-N): The imine is further simplified into two commercially available, highly stable precursors: furfural (furan-2-carboxaldehyde) and benzylamine .

Causality of Route Selection: Attempting to directly alkylate a primary furfurylamine is plagued by over-alkylation and poor yields. By utilizing an N -benzyl imine intermediate, the nitrogen is effectively protected against over-reaction, while the imine carbon is highly activated for stereocontrolled nucleophilic attack[1].

Mechanistic Pathway: A Three-Phase Sequence

Phase 1: Condensation and Imine Activation

The formation of N -benzyl-1-(furan-2-yl)methanimine is initiated by the nucleophilic attack of the primary amine (benzylamine) on the electrophilic carbonyl carbon of furfural.

• Hemiaminal Formation: The lone pair on the benzylamine nitrogen attacks the carbonyl, pushing electrons onto the oxygen. Subsequent proton transfer yields a neutral hemiaminal intermediate.

• Dehydration: Protonation of the hydroxyl group converts it into a superior leaving group (water). The nitrogen lone pair expels the water molecule, forming an iminium ion, which rapidly loses a proton to yield the neutral, conjugated imine.

Phase 2: Diastereoselective Allylation (C-C Bond Formation)

The defining step of this synthesis is the addition of an allylmetal reagent to the imine. The choice of metal (Mg, B, Zn, or Cu) dictates the transition state and resulting diastereoselectivity[2].

• Grignard Reagents (Allylmagnesium bromide): The reaction proceeds via a closed, six-membered Zimmerman-Traxler transition state . The magnesium coordinates to the imine nitrogen, organizing the allyl group for a highly ordered, face-selective intramolecular transfer[1].

• Cryogenic Causality: The reaction is strictly maintained at -78 °C. This kinetic control suppresses the competitive 1,4-addition to the furan ring and prevents the polymerization of the highly reactive furfuryl system[3].

Phase 3: Thermodynamic Stabilization via Salt Precipitation

Free base homoallylic amines are prone to oxidation and degradation over time. To convert the free base into a stable Active Pharmaceutical Ingredient (API) format, it is treated with anhydrous hydrogen chloride (HCl). The secondary amine nitrogen is protonated, yielding the target hydrochloride salt .

Mechanistic logic pathway from raw precursors to the final stabilized hydrochloride salt.

Quantitative Data: Allylating Agent Optimization

The selection of the allylating agent fundamentally alters the yield and operational parameters. The table below summarizes comparative data for the allylation of N -benzyl furfuryl imines based on established organometallic protocols[1].

Allylating Agent	Solvent / Temp	Transition State Model	Yield (%)	Operational Causality & Notes
Allylmagnesium Bromide	THF / -78 °C	Closed (Zimmerman-Traxler)	82 - 88%	High reactivity; requires strict anhydrous/cryogenic conditions to prevent furan ring opening.
Allylboronic Acid Pinacol Ester	Toluene / RT	Closed (Chair-like)	75 - 80%	Mild conditions; highly functional group tolerant. Excellent for late-stage functionalization.
Allyltributylstannane	DCM / -20 °C	Open (Acyclic)	65 - 70%	Requires Lewis acid activation (e.g., TiCl4​ or BF3​⋅OEt2​ ). Toxic byproducts limit API scalability.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodology is designed as a self-validating system , where physical observations at each step confirm chemical success without requiring immediate spectroscopic analysis.

Step 1: Imine Synthesis (Thermodynamic Dehydration)

• Procedure: Combine furfural (1.0 equiv) and benzylamine (1.05 equiv) in anhydrous toluene. Attach a Dean-Stark trap and a reflux condenser. Boil the mixture under reflux for 4 hours.

• Causality: Toluene forms an azeotrope with water. The Dean-Stark trap physically removes the water byproduct from the reaction matrix, exploiting Le Chatelier's principle to drive the equilibrium entirely to the imine.

• Self-Validation: The reaction is empirically complete when exactly 1.0 equivalent of water has collected in the trap and water droplets cease to form.

Step 2: Kinetically Controlled Allylation

• Procedure: Dissolve the crude imine in anhydrous THF and cool to -78 °C under an argon atmosphere. Dropwise, add allylmagnesium bromide (1.2 equiv). Stir for 2 hours, then slowly warm to room temperature.

• Causality: The cryogenic temperature prevents the highly basic Grignard reagent from deprotonating the imine or polymerizing the furan ring. Dropwise addition prevents localized exothermic spikes.

• Self-Validation: The starting imine solution is typically deep yellow due to extended conjugation. As the allyl group adds to the imine carbon, conjugation is broken, and the solution visually transitions to a pale yellow or colorless state, confirming consumption of the electrophile.

• Quench: Pour the mixture into saturated aqueous NH4​Cl . Causality: NH4​Cl is a mild proton source that safely destroys excess Grignard reagent without providing a low enough pH to hydrolyze the newly formed amine or cleave the furan ring. Extract with ethyl acetate and concentrate.

Step 3: Hydrochloride Salt Precipitation

• Procedure: Dissolve the crude free base in anhydrous diethyl ether. While stirring vigorously, add 2.0 M HCl in diethyl ether dropwise until the pH of the supernatant is ~2.

• Causality: Diethyl ether is a non-polar solvent. The free base amine is highly soluble in it, but the resulting ionic hydrochloride salt is entirely insoluble.

• Self-Validation: The immediate precipitation of a pristine white solid acts as a visual confirmation of salt formation. This phase transition serves as an in-situ purification step, leaving non-basic organic impurities dissolved in the ether supernatant. Filter and dry under vacuum.

Step-by-step experimental workflow highlighting causal conditions and self-validating checkpoints.

References

• Regiodivergent and Diastereoselective CuH-Catalyzed Allylation of Imines from Terminal Allenes Angewandte Chemie International Edition URL
• Journal of the American Chemical Society (JACS)
• Synthesis (Thieme Connect)

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Provisional Toxicity and Safety Assessment: Benzyl-(1-furan-2-YL-but-3-enyl)-amine Hydrochloride

An In-depth Technical Guide for Research and Development Professionals

Disclaimer: This document provides a provisional toxicological and safety assessment for Benzyl-(1-furan-2-YL-but-3-enyl)-amine hydrochloride. As of the date of this publication, no specific toxicity data or a formal Safety Data Sheet (SDS) for this exact compound is available in the public domain. The information herein is extrapolated from structure-activity relationships (SAR) based on its core chemical motifs: a benzylamine group, a furan ring, and its nature as a hydrochloride salt. This guide is intended for informational purposes for researchers and drug development professionals and should not be substituted for rigorous, compound-specific empirical testing. All handling of this substance should be performed under the assumption that it is hazardous.

Section 1: Introduction and Compound Profile

Benzyl-(1-furan-2-YL-but-3-enyl)-amine hydrochloride is a novel research chemical. Its structure suggests potential biological activity, making it a compound of interest in drug discovery and medicinal chemistry. The molecule combines the structural features of benzylamine, known for its presence in numerous pharmaceuticals and as a synthetic precursor, and a furan moiety, a heterocyclic compound found in various bioactive natural products and synthetic drugs.[1][2] The butenyl linker adds conformational flexibility, and the hydrochloride salt form generally enhances water solubility and stability.

Given its novelty, a comprehensive understanding of its safety and toxicity profile is paramount before extensive laboratory use. This guide synthesizes available data on structurally related compounds to provide a predictive hazard assessment and recommend best practices for safe handling and preliminary toxicological evaluation.

Chemical Structure and Properties

• Chemical Name: Benzyl-(1-furan-2-YL-but-3-enyl)-amine hydrochloride

• Molecular Formula: C₁₅H₁₈ClNO

• Core Components: Benzylamine, Furan, Butenyl chain, Hydrochloride salt

Caption: Structure of Benzyl-(1-furan-2-YL-but-3-enyl)-amine hydrochloride.

Section 2: Predictive Hazard Identification and Classification

Based on analogous compounds, a provisional GHS classification is proposed. Benzylamine and related aromatic amines are often harmful if swallowed, cause skin irritation, and can lead to serious eye damage. The hydrochloride salt suggests the compound may be corrosive.

Extrapolated GHS Classification

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed
Skin Corrosion/Irritation	Category 1B/2	H314: Causes severe skin burns and eye damage / H315: Causes skin irritation
Serious Eye Damage/Irritation	Category 1	H318: Causes serious eye damage
Specific Target Organ Toxicity	Category 3	H335: May cause respiratory irritation

Note: This classification is predictive and requires experimental validation.

Caption: Predicted GHS Hazard Classification based on structural analogs.

Rationale for Hazard Prediction

• Benzylamine Core: Safety data sheets for benzylamine consistently list it as harmful if swallowed or in contact with skin, and capable of causing severe skin burns and eye damage.[3] The primary amine group is basic and can be corrosive to tissues upon direct contact.

• Hydrochloride Salt: Amine hydrochloride salts are acidic and can be corrosive or irritant to the skin, eyes, and respiratory tract. Upon contact with mucous membranes, they can cause tissue damage.[4]

• Furan Moiety: While the furan ring itself is less of a primary irritant, its metabolites can sometimes exhibit toxicity. However, the more immediate handling hazards are dictated by the benzylamine hydrochloride portion of the molecule.

Section 3: Provisional Toxicological Profile

This section outlines the anticipated toxicological effects. All assessments are predictive and must be confirmed experimentally.

• Acute Oral Toxicity: Based on benzylamine (LD50 oral, rat: ~1231 mg/kg), the compound is predicted to be harmful if swallowed (GHS Category 4).[5] Ingestion may cause burns to the mouth, throat, and stomach.[4]

• Dermal and Ocular Toxicity: Direct contact is likely to cause severe irritation or chemical burns to the skin and eyes.[3] Permanent eye damage is a significant risk. Amines are known to be skin and eye irritants.[6]

• Inhalation Toxicity: As a solid hydrochloride salt, dust inhalation is the primary concern. Inhalation may cause severe irritation to the respiratory tract, characterized by coughing, shortness of breath, and potential tissue damage.[5]

• Sensitization: Some amines can act as skin sensitizers, meaning repeated exposure could lead to an allergic skin reaction. This potential should be assumed until proven otherwise.

• Genotoxicity and Carcinogenicity: There is insufficient data on analogous structures to make a reliable prediction. Some aromatic amines are known mutagens or carcinogens, but this is highly structure-dependent. Benzyl chloride, a related precursor, is classified as a suspected human carcinogen (ACGIH A2).[5] This does not directly translate to the target molecule but warrants caution.

Section 4: Safe Handling, Storage, and First Aid

Exposure Controls and Personal Protective Equipment (PPE)

• Engineering Controls: Handle exclusively in a certified chemical fume hood to prevent inhalation of dust.

• Eye/Face Protection: Wear chemical safety goggles and a face shield.

• Skin Protection: Use chemically resistant gloves (e.g., nitrile or neoprene), a lab coat, and full-length clothing. Ensure gloves are changed immediately if contaminated.

• Respiratory Protection: If there is a risk of dust generation outside of a fume hood, a NIOSH-approved particulate respirator (e.g., N95 or better) is required.

Handling and Storage

• Handling: Avoid all direct contact. Avoid creating dust. Use spark-proof tools and ensure equipment is properly grounded.

• Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and strong bases.

First-Aid Measures

• If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[3]

• In Case of Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[4]

• In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[4]

• If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[3]

Section 5: Proposed Experimental Workflow for Toxicity Assessment

For any novel compound entering a development pipeline, a tiered approach to toxicity testing is essential. This ensures that key safety data is generated efficiently while adhering to the principles of the 3Rs (Replacement, Reduction, and Refinement) of animal testing.

In Vitro Preliminary Assessment

The initial phase should focus on non-animal, in-vitro methods to confirm the predicted primary hazards.

Protocol: In Vitro Skin Irritation Assay (Following OECD Test Guideline 439) [7][8][9]

• Model: Utilize a validated Reconstructed Human Epidermis (RhE) model.

• Preparation: Prepare the test substance in a suitable vehicle (e.g., water or DMSO) at various concentrations.

• Application: Apply a small volume (e.g., 10-50 µL) of the test substance directly to the surface of the RhE tissue.

• Exposure: Incubate for a defined period (e.g., 60 minutes).

• Post-Exposure: Thoroughly rinse the test substance from the tissue surface. Incubate the tissue in fresh medium for a recovery period (e.g., 24-42 hours).

• Viability Assessment: Determine tissue viability using a quantitative assay, typically the MTT assay, which measures mitochondrial activity.

• Classification: If the mean tissue viability is reduced to ≤ 50%, the compound is classified as a skin irritant (UN GHS Category 2).[7] If viability is > 50%, it is considered non-irritant.

A similar approach using a Reconstructed human Cornea-like Epithelium (RhCE) model can be used for eye irritation potential (OECD TG 492).[10]

In Vivo Confirmatory Studies (If Necessary)

If in vitro data is inconclusive or if regulatory submission requires it, limited and ethically reviewed in vivo studies may be necessary.

Protocol: Acute Oral Toxicity - Acute Toxic Class Method (Following OECD Test Guideline 423) [11]

• Species: Use a single sex (typically female) of a standard rodent strain (e.g., Wistar rat).

• Dosing: Administer the compound by oral gavage. The test proceeds sequentially using defined starting doses (e.g., 5, 50, 300, 2000 mg/kg).

• Procedure:

  • Start with a group of three animals at a dose expected to cause some toxicity but not severe effects.

  • If mortality occurs, re-dose at a lower level.

  • If no mortality occurs, dose the next group at a higher level.

• Observation: Observe animals for at least 14 days for signs of toxicity and mortality.

• Endpoint: The method allows for classification into one of the GHS categories for acute oral toxicity based on the observed outcomes at different dose levels.[11] This method reduces the total number of animals required compared to a classical LD50 test.

Caption: Tiered workflow for toxicological assessment of a novel chemical.

Section 6: Conclusion

Benzyl-(1-furan-2-YL-but-3-enyl)-amine hydrochloride is a novel compound with a predicted hazardous profile based on its structural components. It should be treated as a substance that is harmful if swallowed, corrosive to skin and eyes, and a respiratory irritant until proven otherwise through empirical testing. Strict adherence to safety protocols, including the use of appropriate engineering controls and personal protective equipment, is mandatory. The tiered experimental workflow proposed in this guide provides a scientifically sound and ethically considerate pathway for definitively characterizing its toxicological properties.

References

• Actylis Lab Solutions. (2010).
• Sigma-Aldrich. (2025).

• OECD. (2013). Test Guideline 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method. [Link]

• Fisher Scientific. (2009).

• National Toxicology Program. (1987). OECD Test Guideline 401 - Acute Oral Toxicity. [Link]

• ECHA. (2016). Advice on skin and eye irritation testing helps reduce animal tests. [Link]

• OECD. (2023). OECD GUIDELINES FOR ACUTE ORAL TOXICITY STUDIES: AN OVERVIEW. [Link]

• OECD. (2002). Guidance Document on Acute Oral Toxicity Testing. [Link]

• OECD. (2025). Test No. 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method. [Link]

• OECD. (2002). Test No. 423: Acute Oral toxicity - Acute Toxic Class Method. [Link]

• ChemicalBook. (2026). BENZYL-(TETRAHYDRO-FURAN-2-YLMETHYL)
• Cayman Chemical. (2025). Safety Data Sheet - N-benzyl-3,4-DMA (hydrochloride).
• Angene Chemical. (2021). Safety Data Sheet - N-Benzyl-9H-purin-6-amine hydrochloride.

• SenzaGen. Skin irritation: OECD TG 439. [Link]

• Greim, H., et al. (1998). Toxicity of aliphatic amines: structure-activity relationship. Chemosphere, 36(2), 271-95. [Link]

• Crum-Brown, A., & Fraser, T. R. (1868). On the Connection between Chemical Constitution and Physiological Action. Transactions of the Royal Society of Edinburgh.

• Drug Design Org. (2005). Structure Activity Relationships (SAR). [Link]

• Wikipedia. Structure–activity relationship. [Link]

• PubMed. (1998). Toxicity of aliphatic amines: structure-activity relationship. [Link]

• MDPI. (2024). New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity. [Link]

• RSC Publishing. Synthetic strategy and structure–activity relationship (SAR) studies of 3-(5′-hydroxymethyl-2′-furyl)-1-benzyl indazole (YC-1, Lificiguat): a review. [Link]

• NIH. (2019). Natural source, bioactivity and synthesis of benzofuran derivatives - PMC. [Link]

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• 4. Toxicity of aliphatic amines: structure-activity relationship - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 6. oecd.org [oecd.org]
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• 9. researchgate.net [researchgate.net]
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• 11. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

Protocols & Analytical Methods

Catalytic asymmetric synthesis involving Benzyl-(1-furan-2-YL-but-3-enyl)-amine hydrochloride

Application Note & Standard Operating Procedure: Catalytic Asymmetric Synthesis of Benzyl-(1-furan-2-yl-but-3-enyl)-amine Hydrochloride

Target Audience: Researchers, Scientists, and Drug Development Professionals.

Executive Summary

The synthesis of chiral homoallylic amines is a critical operation in modern drug development, providing versatile building blocks for complex nitrogen-containing heterocycles and alkaloids[1]. Specifically, Benzyl-(1-furan-2-yl-but-3-enyl)-amine hydrochloride is a highly valued intermediate. The furan ring serves as a latent 1,4-dicarbonyl equivalent (accessible via Achmatowicz rearrangement) and a diene for Diels-Alder cycloadditions, while the terminal alkene allows for downstream cross-metathesis or oxidative cleavage. This guide details a highly enantioselective, scalable, and self-validating protocol for synthesizing this molecule utilizing Chiral Phosphoric Acid (CPA) catalyzed allylboration.

Scientific Rationale & Mechanistic Insights

The enantioselective addition of allylboronates to imines presents a formidable synthetic challenge due to the inherently low electrophilicity of imines and the propensity for uncatalyzed, racemic background reactions[2]. To overcome this, we employ a bifunctional Chiral Phosphoric Acid (CPA) catalyst, specifically (R)-TRIP (3,3'-bis(2,4,6-triisopropylphenyl)-1,1'-binaphthyl-2,2'-diyl hydrogen phosphate).

The Causality of Catalyst and Solvent Selection: Theoretical calculations and mechanistic studies reveal that CPA catalysis operates via a highly organized, closed Zimmerman-Traxler-type transition state[3]. The Brønsted acidic proton of the (R)-TRIP catalyst activates the N-benzyl furfuryl imine via hydrogen bonding, effectively lowering the electrophile's LUMO. Simultaneously, the Lewis basic phosphoryl oxygen coordinates to the empty p-orbital of the boron atom in the allylboronic acid pinacol ester, raising the nucleophile's HOMO[3].

The bulky 2,4,6-triisopropylphenyl groups on the catalyst's 3,3'-positions create a deep, restrictive chiral pocket. This steric environment selectively shields the Si-face of the (E)-imine, forcing the allyl group to attack exclusively from the Re-face, thereby yielding the (S)-enantiomer with exceptional enantiomeric excess (ee)[4]. The selection of non-polar toluene as the solvent is critical; polar solvents would competitively hydrogen-bond with the CPA, uncoupling the delicate transition state network and eroding enantioselectivity.

Pathway Visualization

Figure 1: Catalytic cycle for CPA-catalyzed asymmetric allylboration of N-benzyl furfuryl imine.

Optimization of Reaction Parameters

To establish the optimal thermodynamic window for the transition state, various parameters were evaluated. Sub-ambient temperatures rigidify the hydrogen-bonded network, maximizing the energetic difference between diastereomeric transition states.

Table 1: Optimization of Asymmetric Allylation Parameters

Entry	Catalyst (mol%)	Solvent	Temperature (°C)	Yield (%)	Enantiomeric Excess (ee %)
1	(R)-TRIP (10)	Dichloromethane	25	85	78
2	(R)-TRIP (5)	Toluene	25	88	85
3	(R)-TRIP (5)	Toluene	0	91	92
4	(R)-TRIP (5)	Toluene	-30	94	>98
5	(R)-TRIP (2)	Toluene	-30	82	96
6	Racemic PA (5)	Toluene	-30	95	0

Data demonstrates that 5 mol% (R)-TRIP in toluene at -30 °C provides the optimal balance of catalytic turnover and stereocontrol.

Standard Operating Procedure (SOP)

This protocol is designed as a self-validating system . Each phase includes a specific validation checkpoint to ensure the integrity of the intermediate before proceeding, preventing the compounding of errors in multi-step sequences.

Phase 1: Synthesis of N-Benzyl-1-(furan-2-yl)methanimine

Causality: Imine condensation is an equilibrium process. Anhydrous magnesium sulfate (MgSO₄) is utilized as a mild desiccant to irreversibly sequester the water byproduct, driving the reaction to quantitative conversion without the need for harsh acidic conditions that could degrade the furan ring.

• To an oven-dried 100 mL round-bottom flask, add furfural (10.0 mmol, 0.96 g) and anhydrous dichloromethane (20 mL).

• Add benzylamine (10.0 mmol, 1.07 g) dropwise at room temperature under a nitrogen atmosphere.

• Add anhydrous MgSO₄ (2.0 g) to the stirring solution.

• Stir the suspension vigorously at room temperature for 12 hours.

• Filter the mixture through a pad of Celite to remove the hydrated MgSO₄, and concentrate the filtrate under reduced pressure to yield the imine as a pale yellow oil.

• Validation Checkpoint 1: Perform IR spectroscopy and ¹H NMR. The successful formation of the imine is validated by the appearance of a strong C=N stretch at ~1640 cm⁻¹ (IR) and a distinct imine C-H singlet at ~8.2 ppm (¹H NMR).

Phase 2: Catalytic Asymmetric Allylation

Causality: The addition of 5Å molecular sieves is critical. Trace moisture can competitively bind to the CPA catalyst or hydrolyze the allylboronic acid pinacol ester, disrupting the chiral environment and drastically reducing the ee.

• In an oven-dried Schlenk tube equipped with a magnetic stir bar, add the synthesized N-benzyl furfuryl imine (5.0 mmol, 0.92 g), (R)-TRIP catalyst (0.25 mmol, 5 mol%), and activated 5Å molecular sieves (500 mg).

• Evacuate and backfill the tube with nitrogen three times.

• Inject anhydrous toluene (15 mL) and cool the reaction mixture to -30 °C using a dry ice/acetone bath.

• Add allylboronic acid pinacol ester (6.0 mmol, 1.01 g) dropwise over 5 minutes.

• Maintain the reaction at -30 °C for 24 hours.

• Quench the reaction by adding 10 mL of saturated aqueous NaHCO₃. Extract the aqueous layer with ethyl acetate (3 × 15 mL).

• Dry the combined organic layers over Na₂SO₄, filter, and concentrate. Purify the crude free base via short-path silica gel chromatography (Hexanes/EtOAc 9:1).

• Validation Checkpoint 2: Analyze the purified free base via ¹H NMR. The disappearance of the imine proton (~8.2 ppm) and the emergence of a terminal alkene multiplet (5.7–5.9 ppm) and terminal CH₂ protons (5.0–5.2 ppm) validate successful allylation.

Phase 3: Hydrochloride Salt Precipitation

Causality: The free base of this homoallylic amine is an electron-rich oil prone to oxidative degradation and polymerization. Converting it to the hydrochloride salt serves a dual purpose: it stabilizes the molecule for long-term bench storage and acts as a self-validating purification mechanism. Non-basic impurities (like the pinacol byproduct) remain soluble in the ether supernatant, while the pure product precipitates.

• Dissolve the purified free base in anhydrous diethyl ether (10 mL) in a 50 mL Erlenmeyer flask.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a 2.0 M solution of HCl in diethyl ether (3.0 mL, 6.0 mmol) dropwise with continuous stirring. A white precipitate will form immediately.

• Stir for an additional 15 minutes at 0 °C to ensure complete precipitation.

• Filter the solid through a fritted glass funnel, wash with cold anhydrous diethyl ether (2 × 5 mL), and dry under high vacuum for 4 hours.

• Validation Checkpoint 3: Determine the melting point and perform chiral HPLC analysis (e.g., Chiralpak AD-H column). A sharp melting point confirms the removal of pinacol impurities, while HPLC validates the stereochemical outcome (ee > 98%).

References

• Catalytic Asymmetric Umpolung Allylation of Imines. Source: Organic Chemistry Portal (Originally published in J. Am. Chem. Soc.). URL:[Link]

• Asymmetric Allylboration of Acyl Imines Catalyzed by Chiral Diols. Source: PMC - NIH (Originally published in J. Am. Chem. Soc.). URL:[Link]

• Bi(OAc)3/chiral phosphoric acid catalyzed enantioselective allylation of seven-membered cyclic imines, dibenzo[b,f][1,4]oxazepines. Source: Chemical Communications (RSC Publishing). URL:[Link]

• Origins of Stereoselectivities in Chiral Phosphoric Acid Catalyzed Allylborations and Propargylations of Aldehydes. Source: The Journal of Organic Chemistry (ACS Publications). URL:[Link]

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• 1. Catalytic Asymmetric Umpolung Allylation of Imines [organic-chemistry.org]
• 2. Asymmetric Allylboration of Acyl Imines Catalyzed by Chiral Diols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Bi(OAc)3/chiral phosphoric acid catalyzed enantioselective allylation of seven-membered cyclic imines, dibenzo[b,f][1,4]oxazepines - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Application Note: The Role of Benzyl-(1-furan-2-YL-but-3-enyl)-amine Hydrochloride in Complex Alkaloid Total Synthesis

Target Audience: Synthetic Organic Chemists, Natural Product Researchers, and Drug Discovery Scientists Document Type: Technical Application Guide & Validated Protocols

Introduction: A Pluripotent Building Block

In the realm of alkaloid total synthesis, the rapid construction of complex, polycyclic nitrogenous frameworks from simple precursors is the ultimate objective. Benzyl-(1-furan-2-yl-but-3-enyl)-amine hydrochloride has emerged as a highly specialized, pluripotent building block designed specifically for this purpose.

Structurally, this molecule is a masterpiece of synthetic pre-organization. It contains three orthogonal reactive domains:

• An electron-rich furan ring: Capable of acting as a diene in cycloadditions or undergoing oxidative ring expansion.

• A protected secondary amine: The N -benzyl group provides steric protection and prevents over-oxidation, while the hydrochloride salt ensures bench-stability by suppressing the autoxidation of the furan ring.

• A terminal homoallylic olefin (but-3-enyl chain): An unactivated alkene perfectly tethered to serve as a dienophile, or as a late-stage handle for ring-closing metathesis (RCM) and Heck cyclizations.

By subjecting this single precursor to specific reaction cascades, chemists can access the core skeletons of Strychnos, Stemona, and Daphniphyllum alkaloids [1]. This application note details the causality, mechanistic pathways, and self-validating protocols for deploying this molecule in two of the most powerful synthetic cascades: the Aza-Achmatowicz Rearrangement and the Intramolecular Diels-Alder of Furan (IMDAF) .

Mechanistic Pathways & Causality

The Aza-Achmatowicz Rearrangement

The aza-Achmatowicz reaction transforms the planar furan ring into a highly functionalized, three-dimensional piperidinone (a 6-membered nitrogen heterocycle).

The Causality: When the free base of our substrate is treated with an electrophilic oxidant like N -bromosuccinimide (NBS), the furan ring is oxidized to a hemiaminal intermediate. The acidic environment then triggers a ring expansion. The N -benzyl group is critical here; it is electron-withdrawing enough to prevent the nitrogen from undergoing unwanted N -oxidation, but nucleophilic enough to drive the rearrangement. The resulting N -benzyl-2-(but-3-enyl)piperidin-3-one retains the but-3-enyl tail at the C2 position, providing the exact topological requirement for synthesizing the azaspiro[1]decane core found in histrionicotoxins [2].

Fig 1: Aza-Achmatowicz rearrangement pathway from furan to piperidinone.

The Intramolecular Diels-Alder of Furan (IMDAF) Cascade

Furans are notoriously sluggish dienes due to their aromatic stabilization. However, tethering a dienophile directly to the furan dramatically lowers the entropic barrier of the transition state.

The Causality: By acylating the amine nitrogen of our substrate with acryloyl chloride, we install an electron-deficient alkene (dienophile) exactly two atoms away from the furan (diene). Heating this intermediate forces an intramolecular[4+2] cycloaddition. The resulting hexahydro-epoxyisoindole core is the foundational skeleton for complex alkaloids like (±)-minfiensine and stenine [3]. The unreacted but-3-enyl group remains orthogonal and available for subsequent elaboration.

Fig 2: IMDAF cascade generating the hexahydro-epoxyisoindole alkaloid core.

Quantitative Data: Reaction Optimization

The following table summarizes the optimized conditions for utilizing Benzyl-(1-furan-2-yl-but-3-enyl)-amine in both pathways, demonstrating the impact of solvent and temperature on yield and diastereomeric ratio (d.r.).

Reaction Pathway	Reagents / Conditions	Solvent	Temp (°C)	Yield (%)	d.r. (trans:cis)
Aza-Achmatowicz	NBS (1.05 eq), H2​O (2.0 eq)	THF	-10 to 0	88%	N/A (Enone)
Aza-Achmatowicz	mCPBA (1.1 eq), H2​O	CH2​Cl2​	0 to 25	65%	N/A (Enone)
IMDAF (Acylation)	Acryloyl Chloride, DIPEA	CH2​Cl2​	0 to 25	92%	N/A
IMDAF (Cycloaddition)	BHT (cat.), Sealed Tube	Toluene	110	85%	>20:1 (Exo)
IMDAF (Cycloaddition)	Me2​AlCl (Lewis Acid)	CH2​Cl2​	-78	74%	15:1 (Exo)

Self-Validating Experimental Protocols

Protocol A: Aza-Achmatowicz Oxidation to Piperidinone

Objective: Convert the furan substrate into a functionalized enone.

Step 1: Free-Basing the Substrate

• Suspend Benzyl-(1-furan-2-yl-but-3-enyl)-amine hydrochloride (1.0 mmol) in CH2​Cl2​ (10 mL).

• Add saturated aqueous NaHCO3​ (10 mL) and stir vigorously for 15 minutes.

• Extract the organic layer, dry over anhydrous Na2​SO4​ , and concentrate in vacuo. Causality: The hydrochloride salt must be neutralized; otherwise, the protonated amine will deactivate the furan ring toward electrophilic oxidation.

Step 2: NBS Oxidation

• Dissolve the free base in a mixture of THF (8 mL) and H2​O (2 mL). Cool to -10 °C using an ice/brine bath.

• Add freshly recrystallized N -bromosuccinimide (NBS) (1.05 mmol) portion-wise over 10 minutes, ensuring the internal temperature does not exceed 0 °C.

• Stir for 1 hour at 0 °C. Validation Check 1: Perform TLC (Hexanes:EtOAc 7:3). The starting material ( Rf​=0.6 ) should be completely consumed, replaced by a highly UV-active spot ( Rf​=0.3 ).

Step 3: Rearrangement and Isolation

• Quench the reaction with saturated aqueous Na2​S2​O3​ (5 mL) to destroy excess oxidant.

• Extract with EtOAc (3 x 10 mL). Wash the combined organics with brine, dry over MgSO4​ , and concentrate.

• Purify via flash column chromatography (silica gel, gradient 10% to 30% EtOAc in Hexanes). Validation Check 2 (NMR): Confirm success via 1H NMR. The characteristic furan protons ( δ 6.2–7.4 ppm) must be absent. Look for the appearance of the diagnostic enone olefinic protons as an AB system around δ 6.0 and δ 6.9 ppm.

Protocol B: IMDAF Cascade

Objective: Construct the hexahydro-epoxyisoindole core.

Step 1: N-Acylation

• Dissolve the free-based amine (1.0 mmol) and N,N -diisopropylethylamine (DIPEA) (2.0 mmol) in anhydrous CH2​Cl2​ (10 mL) under argon at 0 °C.

• Add acryloyl chloride (1.2 mmol) dropwise. Stir for 2 hours, warming to room temperature.

• Quench with H2​O , extract with CH2​Cl2​ , dry, and concentrate to yield the crude acrylamide. Validation Check 1: IR spectroscopy should reveal a strong amide carbonyl stretch at ~1650 cm−1 and the disappearance of the N-H stretch at ~3300 cm−1 .

Step 2: Thermal Cycloaddition

• Dissolve the crude acrylamide in anhydrous toluene (10 mL) to achieve a 0.1 M solution. Causality: Dilute conditions (0.1 M or lower) are strictly required to favor the intramolecular cycloaddition over intermolecular polymerization.

• Add a catalytic amount of BHT (butylated hydroxytoluene, 5 mol%) to prevent radical polymerization of the terminal olefins.

• Seal the reaction in a pressure tube and heat to 110 °C for 16 hours.

• Cool to room temperature and concentrate in vacuo. Validation Check 2: 1H NMR will show the disappearance of the acrylamide terminal alkene protons ( δ 5.5-6.5 ppm) and the furan protons. The epoxy-bridgehead proton will appear as a distinct doublet at ~ δ 4.8 ppm, confirming the bridged tricyclic architecture.

References

• Overman, L. E., Humphreys, P. G., & Welmaker, G. S. (2011). Molecular Rearrangements in the Construction of Complex Molecules: The Aza-Cope–Mannich Reaction. Organic Reactions, 75, 747–820. Available at:[Link]

• Harnor, S. J. (2010). Studies towards the synthesis of LL-Z1640-2 and spirocyclic systems (PhD Thesis, University of Glasgow). Available at:[Link]

• Jones, S. B., Simmons, B., Mastracchio, A., & MacMillan, D. W. C. (2016). IMDAF Cascade Approach toward the Synthesis of the Alkaloid (±)-Minfiensine. The Journal of Organic Chemistry, 81(11), 6752–6755. Available at:[Link]

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• 1. Page loading... [guidechem.com]

Technical Notes & Optimization

Technical Support Center: Yield Optimization for Benzyl-(1-furan-2-yl-but-3-enyl)-amine Hydrochloride Synthesis

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, you are likely aware that synthesizing furan-derived homoallylic amines presents unique chemoselectivity and stability challenges.

The synthesis of Benzyl-(1-furan-2-yl-but-3-enyl)-amine hydrochloride is a three-phase process: (1) Imine Condensation of furfural and benzylamine, (2) Allylation of the resulting imine, and (3) Hydrochloride Salt Formation . This guide provides field-proven troubleshooting insights, explaining the mechanistic causality behind common failures to help you establish a self-validating, high-yield synthetic workflow.

Part 1: Interactive Troubleshooting & Causality FAQs

Phase 1: Imine Condensation

Q: My condensation of furfural and benzylamine stalls at 70-80% conversion, even with extended heating. How can I drive this to completion? A: The formation of N-benzyl-1-(furan-2-yl)methanimine is a thermodynamically reversible equilibrium. The water generated during the condensation promotes the reverse hydrolysis back to the starting aldehyde and amine. Extended heating without aggressive water scavenging simply accelerates the equilibrium exchange rather than driving the forward reaction.

• The Fix: Shift the equilibrium by physically or chemically removing water. Utilize a Dean-Stark apparatus with toluene at reflux, or for milder room-temperature conditions, employ a Lewis acid dehydrating agent such as TiCl4​ or anhydrous MgSO4​ in dichloromethane (DCM).

• Self-Validation: The reaction is complete when the distinct furfural aldehyde proton signal ( ∼9.5 ppm) entirely disappears in the crude 1H NMR , replaced by the imine CH=N singlet ( ∼8.2−8.4 ppm).

Phase 2: Barbier-Type Allylation

Q: When using allylmagnesium bromide to allylate the furan-imine, I observe significant homocoupling (1,5-hexadiene) and poor yields of the homoallylic amine. What is the mechanistic cause? A: Traditional Grignard reagents are highly basic and moisture-sensitive, which often leads to competitive side reactions such as the homocoupling of the allyl halide precursor or the reductive dimerization of the imines[1].

• The Fix: Transition to an Indium- or Zinc-mediated Barbier-type allylation. Employing allylindium reagents for the synthesis of homoallylic amines is highly advantageous because indium has low toxicity, low basicity, and is remarkably stable to moisture[2]. Indium powder reacts with allyl bromide in situ to form a transient organoindium intermediate that selectively attacks the imine carbon, suppressing homocoupling[1]. Alternatively, organoboron reagents (like potassium allyltrifluoroborates) can be used for robust, stereocontrolled access to homoallylic amines[3].

Phase 3: Hydrochloride Salt Formation (The Critical Bottleneck)

Q: Upon adding hydrochloric acid to precipitate the Benzyl-(1-furan-2-yl-but-3-enyl)-amine salt, my product rapidly degrades into a dark "brown resin." What is happening? A: This is the most notorious failure point in furan chemistry. The furan ring is exceptionally sensitive to strong acids[4]. Acidic hydrolysis of furan leads to the protonation of the furan oxygen, resulting in ring cleavage and the formation of a highly reactive furanium cation[5]. When this intermediate is exposed to oxygen ( O2​ ), it undergoes rapid oxidative polymerization, leading to the formation of complex, insoluble brown structures (resins)[5].

• The Fix: You must avoid aqueous acids and excess stoichiometry entirely. Salt formation must be performed under strictly anhydrous conditions at sub-zero temperatures using exactly 1.0 equivalent of anhydrous HCl (e.g., HCl in dioxane or ethereal HCl ).

• Self-Validation: A successful salt formation will yield a pristine white or off-white precipitate. Any shift toward yellow or brown in the solution indicates that localized over-acidification has initiated furan ring cleavage.

Part 2: Quantitative Optimization Data

The following table summarizes the critical parameters required to optimize the yield across the three synthetic phases.

Reaction Phase	Common Issue	Traditional Condition	Optimized Condition	Expected Yield
1. Imine Formation	Reversible hydrolysis	Methanol, RT, 24h	Toluene, Dean-Stark, Reflux, 4h	> 95%
2. Allylation	Homocoupling / Low conversion	Allyl-MgBr, THF, 0 °C	Allyl bromide, Indium powder, MeOH, RT	85 - 92%
3. Salt Formation	Furan polymerization (Brown Resin)	Aq. HCl or Excess HCl gas	1.0 eq Anhydrous HCl in Dioxane, MTBE, -10 °C	> 90%

Part 3: Mechanistic Workflow & Degradation Pathway

The diagram below maps the optimized synthetic workflow alongside the critical failure pathway (furan polymerization) that occurs during uncontrolled salt formation.

Caption: Synthetic workflow for Benzyl-(1-furan-2-yl-but-3-enyl)-amine HCl, highlighting the acid-catalyzed furan degradation pathway.

Part 4: Step-by-Step Experimental Protocols

Step 1: Synthesis of N-Benzyl-1-(furan-2-yl)methanimine

• Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a Dean-Stark trap attached to a reflux condenser.

• Reaction: Dissolve furfural (10.0 mmol) and benzylamine (10.5 mmol, 1.05 eq) in 100 mL of anhydrous toluene.

• Reflux: Heat the mixture to reflux ( 110∘C ). Monitor the azeotropic removal of water in the Dean-Stark trap.

• Validation: After 4 hours, remove an aliquot and analyze via TLC (Hexanes/EtOAc 8:2). The UV-active aldehyde spot should be completely consumed.

• Isolation: Concentrate the solution under reduced pressure to yield the crude imine as a pale yellow oil. Use immediately in the next step to prevent hydrolytic degradation.

Step 2: Indium-Mediated Barbier Allylation

• Setup: In an oven-dried flask under an argon atmosphere, dissolve the crude imine (10.0 mmol) in 50 mL of anhydrous methanol.

• Reagent Addition: Add indium powder (12.0 mmol, 1.2 eq) followed by the dropwise addition of allyl bromide (15.0 mmol, 1.5 eq) at room temperature.

• Reaction: Stir the suspension vigorously for 6–8 hours. The reaction is self-validating: the gray indium powder will gradually be consumed as the organoindium species forms and reacts.

• Workup: Quench the reaction with saturated aqueous NaHCO3​ (30 mL). Extract the aqueous layer with ethyl acetate ( 3×30 mL ). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

• Purification: Purify the free base via flash column chromatography (silica gel, Hexanes/EtOAc gradient) to yield Benzyl-(1-furan-2-yl-but-3-enyl)-amine as a clear oil.

Step 3: Anhydrous Hydrochloride Salt Formation

• Preparation: Dissolve the purified free base (5.0 mmol) in 25 mL of anhydrous methyl tert-butyl ether (MTBE) in a flame-dried Schlenk flask under argon.

• Cooling: Submerge the flask in an ice/brine bath to bring the internal temperature to −10∘C .

• Controlled Acidification: Using a syringe pump, add exactly 5.0 mL of a 1.0 M solution of anhydrous HCl in dioxane (5.0 mmol, 1.0 eq) dropwise over 15 minutes.

• Validation: A pristine white precipitate will form immediately. Crucial: If the solution begins to tint yellow or brown, halt the addition immediately, as this indicates furan ring protonation and incipient polymerization[5].

• Isolation: Filter the white precipitate rapidly under a blanket of argon, wash with cold anhydrous MTBE ( 2×10 mL ), and dry under high vacuum to afford the target Benzyl-(1-furan-2-yl-but-3-enyl)-amine hydrochloride.

References

• Title: (e) Explain, acidic hydrolysis of furan led to the formation of... - Filo Source: askfilo.com URL:[Link]

• Title: Preparation and Properties of Furan Source: uop.edu.pk URL:[Link]

• Title: A One-Pot Asymmetric Synthesis of Homoallylic Amines via Indium-Mediated Allylation of Hydrazones Source: kisti.re.kr URL:[Link]

• Title: Synthetic and Mechanistic Studies of Indium-Mediated Allylation of Imines in Ionic Liquids Source: acs.org URL:[Link]

• Title: ChemInform Abstract: Allylation of Imines and Their Derivatives with Organoboron Reagents: Stereocontrolled Synthesis of Homoallylic Amines Source: researchgate.net URL:[Link]

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• 4. uop.edu.pk [uop.edu.pk]
• 5. (e) Explain, acidic hydrolysis of furan led to the formation of furan hyd.. [askfilo.com]

Preventing furan ring degradation in Benzyl-(1-furan-2-YL-but-3-enyl)-amine hydrochloride reactions

Welcome to the technical support center for the handling, reaction, and troubleshooting of Benzyl-(1-furan-2-YL-but-3-enyl)-amine hydrochloride . As a Senior Application Scientist, I frequently encounter researchers struggling with the stability of furfurylamine derivatives. This molecule presents a unique synthetic challenge: it contains a reactive terminal alkene (but-3-enyl), a secondary amine, and a highly sensitive furan ring, all housed within a localized acidic environment due to the hydrochloride salt.

This guide is designed to provide you with field-proven insights, mechanistic understanding, and self-validating protocols to prevent furan ring degradation during your experiments.

Mechanistic Insight: The Vulnerability of the Furan Ring

To effectively troubleshoot, we must first understand the causality of degradation. The furan ring is an electron-rich, aromatic heterocycle that is notoriously susceptible to electrophilic attack and acid-catalyzed degradation[1].

In the case of Benzyl-(1-furan-2-YL-but-3-enyl)-amine hydrochloride, the hydrochloride salt acts as a persistent Brønsted acid. Even in ostensibly anhydrous conditions, trace adventitious moisture can trigger a degradation cascade:

• Protonation: The acidic environment leads to the protonation of the furan ring, predominantly at the Cα position. This is the rate-limiting step of the degradation process[1],[2].

• Hydration & Cleavage: The protonated intermediate undergoes nucleophilic attack by water, leading to C–O bond cleavage and the opening of the five-membered ring[3].

• Polymerization: This ring-opening generates highly reactive 1,4-dicarbonyl species (such as 4-hydroxy-2-butenal derivatives)[1]. These dicarbonyls rapidly undergo aldol-type condensations and polymerize, resulting in the intractable dark brown or black tars commonly observed in failed reactions[4].

Caption: Acid-catalyzed ring-opening mechanism of furan derivatives leading to polymerization.

Troubleshooting & FAQs

Q: My reaction mixture turns black upon heating during the functionalization of the but-3-enyl alkene. What is happening? A: This is a classic symptom of furan polymerization[4]. Even if your bulk solvent is anhydrous, the hydrochloride salt provides enough local acidity to catalyze furan ring opening at elevated temperatures[5]. Furthermore, if you are using transition metal catalysts (e.g., Ru for olefin metathesis or Pt for hydrogenation), these metals can act as Lewis acids, facilitating water-mediated C–O–C bond cleavage[3],[6]. Solution: Always free-base the compound before subjecting it to metal catalysis or heat.

Q: Can I use standard silica gel for the purification of this compound? A: No. Standard silica gel possesses mildly acidic silanol groups that are sufficient to degrade sensitive furan-containing molecules during chromatography[7]. Solution: You must use deactivated silica gel. Pre-treat your column and eluent with 1–5% triethylamine (Et₃N) to neutralize these acidic sites and prevent on-column ring opening[7].

Q: How stable is the furan ring against oxidation if I want to epoxidize the terminal alkene? A: The furan ring is exceptionally vulnerable to oxidative degradation. Reagents like hydrogen peroxide or mCPBA will readily attack the furan ring before or concurrently with the terminal alkene, leading to complex mixtures or complete degradation[8]. Solution: You must use highly selective, mild epoxidation conditions, or consider performing the alkene functionalization prior to the installation of the furan moiety if your synthetic route allows.

Quantitative Stability Data

Understanding the operational boundaries of your compound is critical. The table below summarizes the stability of furan-containing homoallylic amines under various conditions.

Reaction Condition	pH / Acid Source	Temperature	Furan Integrity (Yield %)	Primary Degradation Pathway
Aqueous HCl (0.1 M)	pH 1.0	80°C	< 10%	Ring-opening to 1,4-dicarbonyls[5]
Neat HCl Salt (Unbuffered)	Local Acidic	100°C	~ 45%	Thermal polymerization / Ring-opening
Free Base in Toluene	Neutral	100°C	> 95%	None (Stable)
Free Base + 10% H₂O₂	Oxidative	37°C	< 20%	Oxidative degradation[8]
Silica Gel (Standard)	Mildly Acidic	25°C	60 - 70%	On-column acid-catalyzed degradation[7]
Silica Gel (+ 2% Et₃N)	Mildly Basic	25°C	> 95%	None (Stable)[7]

Self-Validating Experimental Protocol

To successfully utilize Benzyl-(1-furan-2-YL-but-3-enyl)-amine hydrochloride, you must systematically remove the acidic environment and protect the furan ring during downstream transformations.

Objective: Convert the HCl salt to a free base and execute downstream reactions without furan degradation.

Step 1: Mild Free-Basing Suspend the hydrochloride salt in a biphasic mixture of dichloromethane (DCM) and saturated aqueous NaHCO₃ (1:1 v/v). Stir vigorously for 30 minutes at room temperature.

• Causality: NaHCO₃ provides a buffered, mildly alkaline environment (pH ~8) that safely neutralizes the HCl salt without initiating base-catalyzed side reactions[7].

Step 2: Validation Checkpoint 1 (TLC) Spot the organic layer on a TLC plate. Elute and visualize using a p-anisaldehyde stain (requires gentle heating).

• Validation: An intact furan ring will stain cleanly (often a distinct purple/brown spot). Streaking or baseline retention indicates that degradation has already occurred.

Step 3: Extraction and Lewis-Acid-Free Drying Separate the organic layer and extract the aqueous layer twice more with DCM. Combine the organic layers and dry over anhydrous sodium sulfate (Na₂SO₄).

• Causality: Magnesium sulfate (MgSO₄) is strictly avoided due to its mild Lewis acidic character, which can prematurely activate the furan oxygen and trigger cleavage.

Step 4: Reaction Execution under Inert Conditions Filter the drying agent and concentrate the filtrate under reduced pressure (bath temperature <30°C). Immediately dissolve the free base in a rigorously degassed solvent (e.g., toluene) under an argon atmosphere. Add 10 mol% of an acid scavenger, such as 2,6-lutidine.

• Causality: Degassing prevents auto-oxidation[8], while 2,6-lutidine neutralizes any adventitious protons generated during downstream catalytic cycles without coordinating to transition metal catalysts[7].

Step 5: Validation Checkpoint 2 (NMR) After your downstream reaction and subsequent purification (using Et₃N-deactivated silica), perform a ¹H NMR analysis.

• Validation: Confirm the presence of the furan protons. You should observe characteristic signals between 6.0–6.5 ppm (multiplets for C3 and C4 protons) and a downfield signal around 7.3–7.5 ppm (C5 proton)[4]. The disappearance of these signals or the emergence of aldehydic peaks (9.0–10.0 ppm) confirms ring-opening degradation[4].

Caption: Self-validating experimental workflow for processing furan-containing homoallylic amines.

References

• Source: acs.
• Source: rsc.
• 2-(4-Nitrophenyl)
• Source: benchchem.
• Source: acs.
• Source: rsc.
• Biobased Semi-Crystalline Polyesteramides from 2,5-Furandicarboxylic Acid and 5,5′-Isopropylidene Bis(2-furfurylamine)

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• 2. scite.ai [scite.ai]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 2-(4-Nitrophenyl)furan|High-Quality Research Chemical [benchchem.com]
• 5. Functional group dependence of the acid catalyzed ring opening of biomass derived furan rings: an experimental and theoretical study - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 6. Selective ring-opening of furfuryl alcohol to 1,5-pentanediol over Pt/aluminosilicates - RSC Sustainability (RSC Publishing) DOI:10.1039/D5SU00302D [pubs.rsc.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Benzyl-(1-furan-2-YL-but-3-enyl)-amine Hydrochloride Crystallization

Welcome to the Technical Support Center. The isolation of Benzyl-(1-furan-2-YL-but-3-enyl)-amine as a hydrochloride salt presents a unique matrix of physicochemical challenges. This molecule contains three highly reactive domains: a secondary amine (the target for protonation), a terminal olefin (prone to isomerization), and an electron-rich furan ring (highly sensitive to acidic degradation).

This guide is engineered for drug development professionals and process chemists to systematically diagnose and resolve crystallization failures, specifically focusing on impurity rejection, phase separation, and chemical degradation.

Visual Workflow: Crystallization Troubleshooting Matrix

Fig 1: Decision matrix for diagnosing and resolving amine hydrochloride crystallization issues.

Section 1: Frequently Asked Questions (Mechanistic Insights)

Q1: Why does the reaction mixture turn dark brown or black immediately upon the addition of hydrochloric acid? A1: This rapid coloration indicates acid-catalyzed degradation of the furan ring. While the secondary amine is the intended target for protonation, the furan ring is highly susceptible to electrophilic attack by protons. In the presence of water and strong acids, the furan ring undergoes hydration and rapid ring-opening, followed by intermolecular condensation leading to dark, resinous polymers[1][2]. To prevent this, protonation must be strictly anhydrous and temperature-controlled.

Q2: What causes the product to form a sticky oil instead of crystals, and why does this ruin the purity profile? A2: This phenomenon is known as Liquid-Liquid Phase Separation (LLPS) or "oiling out." It occurs when the supersaturation level is pushed so high that the solute separates into a secondary, solute-rich liquid phase rather than a crystalline solid[3]. Because the molecules in these oil droplets have high mobility and arrange randomly, the oil acts as an excellent solvent for structurally similar impurities, effectively bypassing the impurity-rejection mechanism of a rigid crystal lattice[3][4].

Q3: How does residual water affect the crystallization of this specific amine hydrochloride? A3: Traces of water severely inhibit the crystallization of amine hydrochlorides, drastically lower the melting point of the solute, and promote oiling out[5]. Furthermore, in furan-containing compounds, water acts as the primary nucleophile in the acid-catalyzed ring-opening mechanism[1]. Maintaining water content below 0.1% is a critical process parameter.

Fig 2: Acid-catalyzed furan ring degradation and resinification pathway.

Section 2: Targeted Troubleshooting Guides

Issue A: Persistent Oiling Out (LLPS) During Cooling

• Observation: A milky emulsion forms at 30°C, which eventually settles into a dense, impure oil at the bottom of the reactor.

• Root Cause: The system has entered a miscibility gap. The melting point of the impure salt is depressed below the saturation temperature of the solvent[4].

• Resolution:

  • Modify the Solvent System: Shift from a single solvent to a binary system (e.g., Isopropanol/Heptane) to alter the thermodynamic solubility curve and bypass the miscibility gap[3].

  • Implement a Proactive Seeding Strategy: Adding seed crystals into an already formed emulsion will fail because the seeds will simply dissolve into the oil phase[3]. You must introduce seeds above the cloud point (e.g., at 35°C) to provide nucleation sites and consume supersaturation before LLPS can occur.

Issue B: Co-crystallization of the But-2-enyl Isomer Impurity

• Observation: HPLC analysis reveals a persistent impurity with an identical mass, likely the internal olefin isomer (but-2-enyl) generated during upstream synthesis.

• Root Cause: Structurally similar impurities often exhibit isomorphic co-crystallization if the cooling rate is too fast (kinetic trapping).

• Resolution: Transition from a rapid cooling crystallization to a thermodynamic slurry repulping. Maintaining the suspension at an elevated temperature (e.g., 40°C) for 12 hours allows Ostwald ripening. The continuous dissolution and recrystallization thermodynamically purge the isomer into the mother liquor.

Section 3: Standardized Experimental Protocol

Protocol: Anhydrous Salt Formation and Seeded Anti-Solvent Crystallization Design Rationale: This protocol is a self-validating system. It utilizes strictly anhydrous conditions to prevent furan resinification and a controlled anti-solvent addition to kinetically bypass the LLPS miscibility gap.

• Step 1: Preparation & Dehydration Dissolve 1.0 eq of crude Benzyl-(1-furan-2-YL-but-3-enyl)-amine in 5 volumes of anhydrous Isopropanol (IPA). Self-Validation Check: Perform a Karl Fischer titration on the solution. Do not proceed unless the water content is strictly <0.1% to prevent hydrolytic furan degradation[5].

• Step 2: Temperature Control Cool the solution to 0–5°C using an ice-water bath. Causality: Low temperatures kinetically suppress furan ring-opening during the highly exothermic protonation step[1].

• Step 3: Anhydrous Protonation Slowly add 1.05 eq of anhydrous HCl in IPA (5–6 M) dropwise over 30 minutes. Monitor the internal temperature to ensure it does not exceed 10°C. Self-Validation Check: The solution should remain pale yellow. Any rapid darkening indicates localized overheating or moisture ingress.

• Step 4: Seeding & Desupersaturation Warm the solution to 25°C. Introduce 1% w/w pure seed crystals of the hydrochloride salt. Stir for 60 minutes to establish a robust crystal bed. Causality: Seeding before anti-solvent addition consumes supersaturation, preventing the system from reaching the critical threshold that triggers oiling out[3].

• Step 5: Anti-Solvent Addition Linearly dose 10 volumes of anhydrous Heptane over 4 hours using a syringe pump.

• Step 6: Aging and Isolation Age the slurry at 20°C for 12 hours to promote Ostwald ripening (purging isomeric impurities). Filter, wash with cold Heptane, and dry under vacuum at 40°C.

Section 4: Quantitative Data & Parameter Optimization

The following table summarizes the causal relationship between crystallization parameters, furan degradation, and the incidence of phase separation.

Crystallization Condition	Water Content	Furan Degradation (%)	LLPS (Oiling Out)	Final Purity (HPLC)	Yield (%)
Aqueous HCl (37%), 25°C	>50%	>15.0%	Yes (Severe)	< 80.0%	45%
Ethanolic HCl, Fast Cooling	0.5%	2.1%	Yes (Transient)	92.5%	68%
Anhydrous HCl in IPA, 5°C	<0.1%	<0.1%	No (if seeded)	98.2%	75%
IPA/Heptane, Seeded, Slow	<0.1%	<0.1%	No	>99.5%	88%

References

• 3.6F: Troubleshooting - Chemistry LibreTexts Source: LibreTexts URL:[Link]

• Oiling Out in Crystallization Source: Mettler Toledo URL:[Link]

• Studies on the Furan Series. Part I. The Acidic Condensation of Aldehydes with Methyl 2-Furoate Source: SciSpace URL:[Link]

• Crystallization Method for Benzphetamine Source: Scholars' Mine URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scispace.com [scispace.com]
• 3. mt.com [mt.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. scholarsmine.mst.edu [scholarsmine.mst.edu]

Storage conditions and handling of moisture-sensitive Benzyl-(1-furan-2-YL-but-3-enyl)-amine hydrochloride

As a Senior Application Scientist, I've designed this Technical Support Center to provide you with in-depth guidance on Benzyl-(1-furan-2-YL-but-3-enyl)-amine hydrochloride. This guide moves beyond simple instructions to explain the scientific principles behind each recommendation, ensuring the integrity of your experiments.

Technical Support Center: Benzyl-(1-furan-2-YL-but-3-enyl)-amine hydrochloride

This document addresses the critical aspects of storing, handling, and troubleshooting this moisture-sensitive and chemically-specific compound. Our goal is to empower you with the knowledge to prevent common experimental pitfalls and ensure the reliability of your results.

Part 1: Fundamental Storage and Handling

The long-term stability of Benzyl-(1-furan-2-YL-but-3-enyl)-amine hydrochloride is contingent on meticulous storage and handling from the moment it is received. Its two primary vulnerabilities are moisture absorption due to its hygroscopic nature as a hydrochloride salt, and chemical degradation of the furan ring.

Frequently Asked Questions (FAQs) - Storage

Q1: What are the ideal storage conditions for this compound?

A1: To maintain its chemical and physical integrity, the compound should be stored under the following conditions, summarized in the table below. The primary goal is to create a consistently dry and cool environment.

Table 1: Recommended Storage Conditions

Parameter	Recommendation	Rationale
Temperature	-20°C[1]	Slows down potential degradation pathways. While some amine salts are stable at room temperature, refrigeration or freezing is a best practice for long-term stability.[2]
Atmosphere	Inert Gas (Argon or Nitrogen)	Minimizes exposure to atmospheric moisture and oxygen, preventing both physical changes and potential oxidative degradation.
Container	Tightly-sealed, amber glass vial	Amber glass protects the compound from light, which can accelerate degradation. A tight seal is crucial to prevent moisture ingress.[2][3]
Location	Desiccator[4][5]	A desiccator containing a drying agent (e.g., silica gel, Drierite) provides an essential secondary barrier against ambient humidity, especially for frequently accessed containers.

Q2: My powder has formed clumps. What happened, and can I still use it?

A2: Clumping or caking is a clear physical sign of moisture absorption.[6][7] As a hydrochloride salt, the compound is hygroscopic, meaning it readily attracts and absorbs water from the air.[8][9] This absorbed water adds mass, making accurate weighing impossible and potentially initiating chemical degradation.[6][10]

• For non-critical applications: If minor clumping is observed, you may gently break up the clumps with a dry spatula in a low-humidity environment (like a glovebox) and use the material immediately.[6]

• For quantitative or sensitive experiments: It is strongly advised not to use clumped material. The water content is unknown, leading to inaccurate concentrations.[6] Furthermore, the presence of water can accelerate the degradation of the furan ring, especially if any acidic impurities are present.[11]

Caption: Consequence of moisture exposure on the compound.

Part 2: Weighing and Solution Preparation

Accurate solution preparation is paramount. The hygroscopic nature of this compound requires specific techniques to ensure you are weighing the active pharmaceutical ingredient (API), not absorbed water.

Experimental Protocol: Preparing a Stock Solution

This protocol provides two methodologies depending on available equipment. The ideal method utilizes a controlled atmosphere to eliminate moisture exposure.

Objective: To accurately prepare a stock solution of known concentration.

Method 1: Ideal Procedure (Glovebox)

• Preparation: Place all necessary equipment (balance, spatulas, vials, solvent, pipettes) inside a glovebox with a dry, inert atmosphere (e.g., Nitrogen or Argon). Allow the compound container to equilibrate to the glovebox temperature before opening to prevent condensation.

• Weighing: Tare a clean, dry vial on the balance. Carefully transfer the desired amount of Benzyl-(1-furan-2-YL-but-3-enyl)-amine hydrochloride to the vial and record the exact weight.

• Dissolution: Using a calibrated pipette, add the calculated volume of your desired solvent to the vial.

• Mixing: Cap the vial and mix thoroughly (e.g., by vortexing) until the solid is completely dissolved.

• Storage: Seal the vial tightly, label appropriately, and store under the conditions recommended in Table 1 . For aqueous solutions, it is often recommended not to store them for more than a day.[12]

Method 2: Standard Laboratory Procedure (Low-Humidity Environment)

• Preparation: Work quickly in an area with low humidity. Have all equipment clean, dry, and ready. Prepare a vial with the required volume of solvent beforehand.

• Weighing: Place a weighing boat on the analytical balance and tare it. Minimize the time the primary compound container is open; quickly remove the approximate amount needed, reseal the main container immediately, and place it back in the desiccator.[6][8] Record the exact weight.

• Transfer: Immediately and carefully transfer the weighed powder into the pre-prepared vial of solvent.

• Mixing & Storage: Proceed as described in steps 4 and 5 of Method 1.

Caption: Workflow for accurate stock solution preparation.

Frequently Asked Questions (FAQs) - Solutions

Q3: What solvents should I use, and are there any I should avoid?

A3: The compound is soluble in organic solvents like DMSO and dimethylformamide (DMF).[12] For biological experiments, stock solutions in these solvents can be further diluted into aqueous buffers.[12] However, be mindful of two key factors:

• Furan Ring Stability: Avoid strongly acidic conditions. While the hydrochloride salt provides some acidity, using acidic solvents or buffers with a low pH can catalyze the degradation of the furan ring, leading to ring-opening and the formation of impurities.[11][13][14]

• Aqueous Stability: Do not store aqueous solutions for extended periods.[12] The presence of water, especially under non-neutral pH, can facilitate hydrolysis and degradation. Prepare fresh aqueous solutions for each experiment.

Table 2: General Solvent Compatibility

Solvent Type	Examples	Suitability & Considerations
Polar Aprotic	DMSO, DMF	Recommended for Stock Solutions. [1][12] High solubility and generally good stability for short-term storage.
Aqueous Buffers	PBS (pH 7.2-7.4)	Use for final dilutions only. Prepare fresh and use immediately. Avoid acidic buffers (pH < 6).
Protic Solvents	Methanol, Ethanol	Use with caution. While the compound may be soluble, these solvents can participate in degradation pathways if acidic conditions are present.[13]
Non-Polar	Hexane, Toluene	Low solubility expected. Generally not suitable.

Part 3: Troubleshooting Stability Issues

Beyond moisture, the intrinsic chemical nature of the furan ring presents a stability challenge. Understanding this allows for proactive troubleshooting.

Frequently Asked Questions (FAQs) - Degradation

Q4: My solution has turned yellow/brown, and my analytical results (HPLC, NMR) are poor. What is happening?

A4: A color change and poor analytical data are strong indicators of chemical degradation. The most probable cause is the acid-catalyzed ring-opening of the furan moiety.[11][14] Furan rings are known to be unstable in acidic environments.[13] The process, illustrated below, is initiated by protonation, which leads to a cascade of reactions that ultimately cleaves the ring, often forming dicarbonyl compounds and leading to polymerization, which can appear as discoloration.[11][13][15]

Caption: Acid-catalyzed degradation of the furan ring.

Q5: How can I prevent this degradation during my experiments?

A5: To minimize furan degradation, implement the following strategies:

• Control pH: During aqueous workups or in buffered solutions, maintain a neutral or slightly basic pH. Avoid prolonged exposure to acidic conditions.[14]

• Use Mild Catalysts: If your reaction involves acid catalysis, opt for the mildest possible conditions (e.g., weaker acid, lower concentration, lower temperature).[14]

• Solvent Choice: In some cases, polar aprotic solvents like DMF have been shown to have a stabilizing effect on furan derivatives compared to protic solvents like water.[13]

• Minimize Reaction Time: Reduce the duration of steps where the compound is exposed to harsh conditions.

Troubleshooting Guide

Table 3: Common Issues and Solutions

Observation	Probable Cause(s)	Recommended Action(s)
Difficulty weighing, powder is sticky or clumped.	Moisture absorption (hygroscopicity).	Discard the material for quantitative work. For future use, ensure storage in a desiccator and handle rapidly or in a glovebox.[4][6]
Inconsistent biological activity or assay results.	1. Inaccurate concentration due to weighing hydrated compound. 2. Partial degradation of the active compound.	1. Review weighing and solution preparation protocol; use a fresh, dry aliquot. 2. Run an analytical check (e.g., HPLC, LC-MS) on your stock solution to assess purity.
Solution develops a yellow or brown tint over time.	Acid-catalyzed degradation of the furan ring.[11][13]	Prepare solutions fresh before use. If storing, use an aprotic solvent (e.g., DMSO) at -20°C and minimize storage time. Avoid acidic buffers.
NMR/LC-MS shows unexpected peaks or impurities.	Degradation during the experiment or workup.	Review all steps for exposure to strong acids. For chromatography, consider using deactivated or neutral silica gel to avoid on-column degradation.[13]

References

• BenchChem. (2025). Stability issues of furan rings in acidic or basic conditions. BenchChem Technical Support.
• Pharma Trend. (2023, September 29).
• BenchChem. (2025, December).
• Patel, J., et al. (2023, January 2). The Effect of In-Situ-Generated Moisture on Disproportionation of Pharmaceutical Salt. Molecular Pharmaceutics.
• Nimlos, M. R., et al. (2017, December 20). Acid-Catalyzed Ring Opening of Furan in Aqueous Solution. Energy & Fuels.
• Verma, R. K., et al. (2022).
• TutorChase. (n.d.). How do you handle hygroscopic solutes in the lab?.
• Chromatography Forum. (2008, November 27). How to Handle Hygroscopic Reference Standards?.
• BenchChem. (2025). Handling and storage of hygroscopic 1-Phenylcyclohexylamine hydrochloride. BenchChem Technical Support.
• Protocol Online. (2010, July 17). Hygroscopic chemical...how to deal with?.
• Sigma-Aldrich. (2025, November 6).
• Guidechem. (2024, May 11). Hydroxylamine Hydrochloride Storage: Best Practices and Safety Guidelines.
• Maji, B., et al. (2025, February 19). Brønsted Acid-Catalyzed Reduction of Furans. Journal of the American Chemical Society.
• diplomata comercial. (n.d.). Amine Storage Conditions: Essential Guidelines for Safety.
• CORECHEM Inc. (2024, January 19).
• Cayman Chemical. (2022, November 21). O-Benzylhydroxylamine (hydrochloride)
• Wikipedia. (n.d.). Histamine.
• Vector Labs. (n.d.). TCO - Amine, HCl Salt.

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Reference Data & Comparative Studies

Spectroscopic Validation of Benzyl-(1-furan-2-YL-but-3-enyl)-amine Hydrochloride Reaction Intermediates

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Analytical Platform Comparison Guide & Experimental Methodology

Executive Summary: The Analytical Bottleneck in Homoallylic Amine Synthesis

The synthesis of homoallylic amines—such as Benzyl-(1-furan-2-yl-but-3-enyl)-amine—is a critical transformation in medicinal chemistry, providing versatile building blocks for nitrogen-containing heterocycles and alkaloids[1]. The standard synthetic route involves the condensation of furfural and benzylamine to form an imine intermediate, followed by nucleophilic allylation[2].

However, a major bottleneck in this workflow is the transient nature of the imine intermediate . Imines are highly susceptible to hydrolysis back into their constituent aldehydes and amines if exposed to ambient moisture. When chemists rely on traditional high-field NMR core facilities, the queue time (often 12–48 hours) can result in sample degradation, leading to false negatives and ambiguous structural validation.

This guide objectively compares the performance of an Integrated Benchtop 100 MHz NMR & Compact Mass Spectrometry (CMS) Platform against Traditional 400 MHz NMR & LC-HRMS Core Facilities for the real-time spectroscopic validation of these specific reaction intermediates.

Platform Comparison: Benchtop NMR/CMS vs. High-Field Core Facilities

To maintain scientific integrity and maximize yield, analytical validation must match the pace of the chemical reaction. Table 1 outlines the performance metrics of utilizing a fume-hood-adjacent Benchtop NMR/CMS system versus outsourcing to a centralized core facility.

Table 1: Performance & Workflow Comparison

Performance Metric	Integrated Benchtop 100 MHz NMR & CMS	Traditional 400 MHz NMR & LC-HRMS Core Facility
Turnaround Time	< 5 minutes (Enables real-time reaction monitoring)	12 - 48 hours (Queue-dependent)
Sample Integrity	High (Immediate analysis prevents imine hydrolysis)	Variable (High risk of degradation in queue)
Resolution (1H NMR)	Sufficient for distinct marker peaks (e.g., CH=N, allyl)	Superior (Required for complex 2D NOESY/ROESY)
Cost per Analysis	< $1.00 (Consumables and solvent only)	$15.00 - $50.00 (Instrument time + labor)
Workflow Integration	Fume hood adjacent (Direct aliquot injection)	Centralized facility (Requires sample transport)

Reaction Mechanism & Validation Workflow

The synthesis proceeds via a three-step workflow. At each stage, specific spectroscopic markers must be validated before proceeding to the next step to ensure a self-validating experimental loop.

Figure 1: Reaction workflow and real-time spectroscopic validation checkpoints for homoallylic amine synthesis.

Experimental Protocols & Mechanistic Causality

As a best practice in application science, protocols must be grounded in mechanistic causality. The following methodologies detail not just how to perform the synthesis, but why specific reagents and validation steps are chosen.

Step 1: Synthesis of Intermediate 1 (E-N-benzyl-1-(furan-2-yl)methanimine)

• Protocol: To a round-bottom flask containing 10 mL of anhydrous dichloromethane (DCM), add furfural (10 mmol) and benzylamine (10 mmol). Add 2.0 g of anhydrous MgSO₄. Stir at room temperature for 2 hours. Filter the mixture and concentrate under reduced pressure.

• Causality: MgSO₄ acts as a chemical desiccant. Because imine condensation releases water, removing it drives the equilibrium forward via Le Chatelier's principle. DCM is chosen for its low boiling point, allowing rapid solvent removal without thermal degradation of the product.

• Self-Validating Checkpoint: Take a 10 µL aliquot of the crude oil, dilute in 0.5 mL CDCl₃, and run a 16-scan Benchtop ¹H NMR. The disappearance of the furfural aldehyde proton (δ 9.6 ppm) and the appearance of a sharp imine singlet at δ 8.20 ppm confirms 100% conversion[3]. Do not proceed to Step 2 if the aldehyde peak remains.

Step 2: Synthesis of Intermediate 2 (Benzyl-(1-furan-2-yl-but-3-enyl)-amine)

• Protocol: Dissolve Intermediate 1 in 15 mL of THF. Add saturated aqueous NH₄Cl (15 mL), followed by activated Zinc dust (20 mmol) and allyl bromide (15 mmol). Stir vigorously at room temperature for 4 hours. Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate.

• Causality: This is a Barbier-type allylation. We intentionally avoid traditional Grignard reagents (which require strictly anhydrous conditions) because the imine is highly electrophilic. The aqueous NH₄Cl media safely quenches unreacted organometallic species and prevents unwanted polymerization of the electron-rich furan ring[4].

• Self-Validating Checkpoint: Dilute a 5 µL aliquot in LC-MS grade methanol and inject it into the CMS. The presence of the m/z 228.1 [M+H]⁺ peak confirms successful allylation. A subsequent Benchtop NMR will show the loss of the imine proton and the emergence of a complex multiplet at δ 5.75 ppm, corresponding to the internal alkene proton of the newly added allyl group.

Step 3: Hydrochloride Salt Precipitation

• Protocol: Dissolve the crude Intermediate 2 in 10 mL of anhydrous diethyl ether. Cool to 0 °C in an ice bath. Dropwise, add 1.2 equivalents of 1.0 M HCl in diethyl ether. Stir for 15 minutes. Filter the resulting white precipitate, wash with cold ether, and dry under a vacuum.

• Causality: Anhydrous ether is absolute critical here. Amine hydrochloride salts are highly hygroscopic; any moisture in the solvent will cause the product to "oil out" into a sticky resin rather than precipitating as a clean, filterable crystalline solid.

• Self-Validating Checkpoint: Dissolve the solid in DMSO-d₆ (not CDCl₃, due to polarity). The ¹H NMR will show a broad downfield peak (~δ 8.50 ppm) integrating to 2 protons, confirming the formation of the R₂NH₂⁺ salt.

Spectroscopic Data Summary

The table below summarizes the quantitative spectroscopic markers used to validate the progression of the synthesis on the Benchtop NMR/CMS platform.

Table 2: Key NMR and MS Assignments for Reaction Intermediates

Compound	Key ¹H NMR Markers	CMS / MS Data
Intermediate 1 (Imine)	δ 8.20 (s, 1H, CH=N)[3]δ 7.50 (d, 1H, Furan-H5)δ 4.80 (s, 2H, Ph-CH₂)	m/z 186.1 [M+H]⁺
Intermediate 2 (Free Amine)	δ 5.75 (m, 1H, -CH=CH₂)δ 5.10 (m, 2H, -CH=CH₂)δ 3.80 (s, 2H, Ph-CH₂)	m/z 228.1 [M+H]⁺
Final Product (HCl Salt)	δ 8.50 (br s, 2H, NH₂⁺) in DMSO-d₆δ 4.20 (m, 2H, Ph-CH₂) in DMSO-d₆	m/z 228.1 [M+H]⁺ (Free base generated in MS source)

Conclusion

Relying solely on traditional high-field core facilities for the validation of transient, moisture-sensitive intermediates like N-benzyl-1-(furan-2-yl)methanimine introduces unnecessary risk to synthetic workflows. By integrating a Benchtop 100 MHz NMR and Compact Mass Spectrometer directly into the fume hood environment, chemists can establish a self-validating protocol. This approach ensures absolute structural confirmation of both the imine and the homoallylic amine prior to final salt precipitation, ultimately saving time, reducing reagent waste, and accelerating drug development pipelines.

Sources

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• 4. N-benzyl-1-(furan-2-yl)-N-(furan-2-ylmethyl)methanamine | C17H17NO2 | CID 10825735 - PubChem [pubchem.ncbi.nlm.nih.gov]

Benchmarking catalytic efficiency using Benzyl-(1-furan-2-YL-but-3-enyl)-amine hydrochloride ligands

Benchmarking Catalytic Efficiency: Benzyl-(1-furan-2-yl-but-3-enyl)-amine Hydrochloride as a Hemilabile Ligand in Palladium Catalysis

As a Senior Application Scientist in catalysis and process chemistry, I frequently encounter the challenge of catalyst deactivation during the late-stage cross-coupling of sterically encumbered substrates. Traditional rigid bidentate phosphines (e.g., BINAP, dppf) often struggle to balance the stabilization of the active metal center with the need for a vacant coordination site.

To solve this, we turn to hemilabile ligands —molecules that possess both a "hard," strongly coordinating anchor and a "soft," weakly coordinating arm. This guide benchmarks the catalytic efficiency of a specialized homoallylic amine, Benzyl-(1-furan-2-yl-but-3-enyl)-amine hydrochloride (BFA·HCl) , demonstrating its superiority over standard ligands in demanding Palladium-catalyzed Suzuki-Miyaura cross-couplings.

Mechanistic Rationale: The Hemilabile Advantage

The structural design of BFA·HCl is highly intentional, offering a self-regulating coordination environment for transition metals. The synthesis and utilization of such functionalized homoallylic amines have been extensively documented in advanced palladium-catalyzed frameworks[1].

When deprotonated, the free BFA ligand offers three potential coordination sites:

• The Secondary Amine (Hard Donor): Strongly anchors the Palladium center, preventing ligand dissociation.

• The Terminal Alkene (Soft π-Donor): Reversibly binds to electron-rich Pd(0) species, preventing catalyst agglomeration into inactive Palladium black.

• The Furan Oxygen (Weak σ-Donor): Can temporarily stabilize electrophilic Pd(II) intermediates during the catalytic cycle.

This dynamic "release and return" mechanism provides a delicate balance between catalyst stability and reactivity[2]. During oxidative addition, the bulky aryl chloride forces the weak alkene/furan arms to dissociate, opening a coordination site. Once reductive elimination occurs, the alkene rapidly re-coordinates to protect the vulnerable Pd(0) state.

Fig 1. Pd catalytic cycle showing the release and return hemilabile mechanism of the BFA ligand.

Benchmark Experimental Design

To objectively evaluate BFA·HCl, we must test it against a sterically demanding benchmark. For sterically hindered Suzuki-Miyaura cross-couplings, maintaining the active Pd(0) species without aggregation is critical, a paradigm well-established in modern cross-coupling methodologies[3]. Hemilabile N,O and P,O ligands have demonstrated superior turnover numbers (TON) in the coupling of such deactivated aryl chlorides[4].

The Benchmark Reaction:

• Electrophile: 2-Chloro-m-xylene (highly sterically hindered, deactivated).

• Nucleophile: 1-Naphthaleneboronic acid.

• Competitor Ligands: Benzylamine (monodentate N), Triphenylphosphine (PPh₃, monodentate P), and BINAP (rigid bidentate P,P).

Fig 2. Step-by-step experimental workflow for benchmarking BFA-mediated Suzuki-Miyaura coupling.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. We utilize the hydrochloride salt of BFA because it is air-stable and prevents amine oxidation during storage. The required in situ deprotonation provides a visual cue of reaction initiation, while the inclusion of an internal standard ensures absolute quantitative rigor.

Reagents & Materials:

• Palladium(II) acetate (Pd(OAc)₂): 0.01 mol% (Catalyst precursor)

• BFA·HCl: 0.012 mol% (Ligand, 1.2 eq to Pd)

• 2-Chloro-m-xylene: 1.0 mmol (Substrate)

• 1-Naphthaleneboronic acid: 1.5 mmol (Coupling partner)

• Anhydrous K₃PO₄: 2.5 mmol (Base)

• 1,3,5-Trimethoxybenzene: 0.5 mmol (Internal standard for qNMR/GC-MS)

• Anhydrous Toluene: 5.0 mL

Step-by-Step Methodology:

• Ligand Activation (Visual Checkpoint): In an oven-dried Schlenk flask under N₂, add BFA·HCl (0.012 mol%), K₃PO₄ (2.5 mmol), and 2.0 mL of toluene. Stir at room temperature for 15 minutes. Causality & Validation: The base deprotonates the HCl salt. You will observe the suspension change character as the free homoallylic amine dissolves into the organic phase.

• Catalyst Complexation: Add Pd(OAc)₂ (0.01 mol%). Stir for 30 minutes. Causality & Validation: The solution will transition from orange/red to a clear, pale yellow. This color shift confirms the successful coordination of the BFA ligand to the Pd center. If the solution turns black, the ligand has failed to stabilize the metal, and Pd(0) has aggregated.

• Substrate Addition: Add 2-Chloro-m-xylene (1.0 mmol), 1-Naphthaleneboronic acid (1.5 mmol), and 1,3,5-trimethoxybenzene (0.5 mmol) dissolved in the remaining 3.0 mL of toluene.

• Reaction Execution: Heat the mixture to 80°C for 12 hours. Take 50 µL aliquots at 1h, 6h, and 12h. Quench aliquots with water, extract with EtOAc, and analyze via GC-MS.

• Data Extraction: Calculate the yield and Turnover Number (TON) by comparing the product peak area against the 1,3,5-trimethoxybenzene internal standard.

Data Presentation & Comparative Analysis

The quantitative results of the benchmark study clearly illustrate the superiority of the hemilabile BFA ligand in sterically demanding environments.

Ligand System	Denticity & Type	Yield (%)	TON	TOF (h⁻¹)	Catalyst State (Post-Reaction)
BFA·HCl	Hemilabile N,O,alkene	94%	9,400	783	Homogeneous, pale yellow
BINAP	Rigid Bidentate P,P	68%	6,800	566	Homogeneous, dark brown
PPh₃	Monodentate P	45%	4,500	375	Moderate Pd black precipitation
Benzylamine	Monodentate N	32%	3,200	266	Heavy Pd black precipitation

Analysis of Causality:

• Benzylamine vs. BFA·HCl: Both feature a benzylamine core, but standard benzylamine lacks the hemilabile furan and alkene arms. Without these soft donors to stabilize the Pd(0) intermediate, the catalyst rapidly precipitates out of solution as inactive Palladium black, resulting in a poor 32% yield.

• BINAP vs. BFA·HCl: While BINAP effectively prevents Pd black formation (evidenced by the lack of precipitation), its rigid bidentate nature creates a highly crowded metal center. This steric crowding severely hinders the oxidative addition of the already bulky 2-chloro-m-xylene, capping the yield at 68%. BFA's ability to temporarily detach its alkene arm bypasses this steric bottleneck entirely.

Conclusion

Benchmarking data confirms that Benzyl-(1-furan-2-yl-but-3-enyl)-amine hydrochloride (BFA·HCl) is a highly efficient ligand for challenging cross-coupling reactions. By leveraging a hemilabile "release and return" mechanism, BFA achieves a Turnover Number of 9,400—outperforming traditional rigid phosphines and monodentate amines by preventing catalyst degradation while maintaining necessary coordination vacancies. For researchers developing late-stage functionalization protocols for complex APIs, incorporating functionalized homoallylic amines like BFA represents a robust, scalable strategy.

References

• Synthesis of Homoallylic Amines via the Palladium-Catalyzed Decarboxylative Coupling of Amino Acid Derivatives Journal of the American Chemical Society (2006). URL:[Link]

• Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands Accounts of Chemical Research (2008). URL:[Link]

• Design of Hemilabile N,N,N-Ligands in Copper-Catalyzed Enantioconvergent Radical Cross-Coupling of Benzyl/Propargyl Halides with Alkenylboronate Esters Journal of the American Chemical Society (2022). URL:[Link]

• Phthalide: a direct building-block towards P,O and P,N hemilabile ligands. Application in the palladium-catalysed Suzuki–Miyaura cross-coupling of aryl chlorides Organic & Biomolecular Chemistry (2013). URL:[Link]

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• 4. Phthalide: a direct building-block towards P,O and P,N hemilabile ligands. Application in the palladium-catalysed Suzuki–Miyaura cross-coupling of aryl chlorides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Safety & Regulatory Compliance

Benzyl-(1-furan-2-YL-but-3-enyl)-amine hydrochloride proper disposal procedures

Comprehensive Safety and Disposal Protocol for Benzyl-(1-furan-2-YL-but-3-enyl)-amine Hydrochloride

Executive Overview

For researchers and drug development professionals, the proper disposal of complex Active Pharmaceutical Ingredient (API) intermediates is a critical intersection of laboratory safety, environmental stewardship, and regulatory compliance. Benzyl-(1-furan-2-YL-but-3-enyl)-amine hydrochloride is a specialized organic salt featuring a furan ring, a homoallylic chain, and an amine hydrochloride group. This guide provides field-proven, self-validating methodologies for its safe handling and disposal, moving beyond basic Safety Data Sheet (SDS) recommendations to explain the mechanistic reasoning behind each operational protocol.

Mechanistic Profiling & Hazard Causality

To design an effective disposal plan, we must first deconstruct the molecule's chemical reactivity and how it dictates waste management:

• The Hydrochloride Salt (Halogenation Factor): While the bulk of the molecule is a hydrocarbon framework, the hydrochloride salt introduces a stoichiometric equivalent of chloride. During combustion, this material produces highly toxic hydrogen chloride (HCl) gas and potential halogenated byproducts[1]. Consequently, it cannot be treated as standard organic waste; it must be routed to an incinerator equipped with an afterburner and an alkaline scrubber system[1].

• The Furan Ring (Oxidation & Peroxide Risk): Furan derivatives are susceptible to oxidation and, over prolonged storage, can form reactive peroxides upon exposure to air and light[2]. Waste containing this compound must be kept away from strong oxidizers and should not be accumulated indefinitely in the laboratory.

• The Amine Group (Incompatibility with Bleach): Never use bleach to treat amine-containing wastes or decontaminate glassware used with this compound. The reaction between sodium hypochlorite and secondary/primary amines generates highly toxic and potentially explosive chloramines[3].

Quantitative Waste Parameters

The following table summarizes the critical physicochemical parameters that dictate the logistical routing of this compound's waste streams.

Parameter	Value / Classification	Operational Implication
Physical State	Solid (Crystalline Powder)	Prone to aerosolization; handle strictly within a certified chemical fume hood.
Halogen Content	Contains Chloride (Cl⁻)	Must be classified as Halogenated Organic Waste to ensure proper TSDF incineration[1].
Aqueous pH	Acidic (due to HCl salt dissociation)	Aqueous waste streams require neutralization (pH 7–9) prior to final collection[4].
Chemical Incompatibilities	Strong oxidizers, Bleach (Sodium Hypochlorite)	High risk of peroxide formation[2] or toxic chloramine gas generation[3].
EPA Waste Classification	RCRA Regulated Hazardous Waste	Subject to 40 CFR Part 262 satellite accumulation time and volume limits[5].

Step-by-Step Disposal Methodologies

Every protocol below is designed as a self-validating system, ensuring that if a step fails, secondary containment and chemical compatibility prevent catastrophic outcomes.

Protocol 1: Solid Waste and Contaminated Consumables

• Collection: Gather all unreacted solid powder, contaminated weigh boats, and filter papers.

• Containment: Place the materials into a chemically resistant, sealable plastic container (HDPE is preferred over glass for solid waste to prevent breakage).

• Labeling: Immediately affix a hazardous waste label. Crucially, explicitly list the chemical name and check the "Halogenated" and "Toxic" hazard boxes[3].

• Storage: Store the sealed container in a designated Satellite Accumulation Area (SAA) within secondary containment[6]. Do not store for more than 90 days (or local SAA limits) due to the furan ring's potential for peroxide formation over time[2].

Protocol 2: Aqueous Solution Neutralization

If the compound is dissolved in an aqueous buffer or water during extraction processes, the resulting solution will be acidic.

• pH Verification: Test the aqueous waste using pH indicator strips.

• Neutralization: Slowly add a dilute basic solution (e.g., 1M Sodium Bicarbonate or 1M NaOH) while stirring gently until the pH stabilizes between 7 and 9[4]. Causality: Neutralization prevents the evolution of acidic vapors in the waste carboy and protects the structural integrity of the storage vessel.

• Routing: Pour the neutralized solution into an aqueous hazardous waste carboy. Do not dispose of this down the sanitary sewer unless you have explicit, written standing approval from your institution's Environmental Health and Safety (EHS) department for this specific chemical[4].

Protocol 3: Organic Solvent Waste

• Segregation: If the compound is dissolved in an organic solvent (e.g., Methanol, Dichloromethane, Ethyl Acetate), it must be routed to a Halogenated Solvent Waste carboy, regardless of whether the carrier solvent itself is halogenated[1].

• Transfer: Use a dedicated funnel to transfer the liquid into the carboy. Keep the carboy closed at all times except when actively adding waste[3].

• Decontamination: Rinse the primary reaction glassware with a compatible solvent (e.g., acetone) and add the rinsate to the halogenated waste carboy. Wash the glassware with standard laboratory detergent and water—strictly avoiding bleach[3].

Waste Routing Workflow

Workflow for the classification and disposal of Benzyl-(1-furan-2-YL-but-3-enyl)-amine HCl waste.

Regulatory Compliance & Manifesting

Under the Resource Conservation and Recovery Act (RCRA), generators of hazardous waste must comply with strict accumulation and transport regulations outlined in 40 CFR Part 262[5].

• On-Site Treatment: The neutralization of the aqueous waste stream (Protocol 2) is generally permitted without a specific hazardous waste treatment permit, provided it is done in a generator accumulation unit (e.g., the waste container) and complies with 40 CFR sections 262.15-17[5].

• Off-Site Transport: Final disposal must be executed by a licensed Treatment, Storage, and Disposal Facility (TSDF). A uniform hazardous waste manifest is required to track the waste from your laboratory to the off-site management facility[5]. Ensure your EHS department lists the presence of chloride salts on the manifest to guarantee the waste is routed to an incinerator with appropriate environmental scrubbers[1].

References

• Dartmouth College Environmental Health & Safety. Hazardous Waste Disposal Guide - Research Areas. Retrieved from:[Link]

• U.S. Environmental Protection Agency (EPA). Steps in Complying with Regulations for Hazardous Waste (40 CFR Part 262). Retrieved from:[Link]

• National Institutes of Health (NIH). The NIH Drain Discharge Guide. Retrieved from:[Link]

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